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Core Science & Biosynthesis

Foundational

Technical Monograph: 1-[3-(5-Pyrimidinyl)phenyl]ethanone (CAS 893737-14-9)

Executive Summary 1-[3-(5-Pyrimidinyl)phenyl]ethanone (CAS 893737-14-9) is a high-value biaryl building block extensively utilized in the synthesis of small-molecule kinase inhibitors and receptor antagonists. Characteri...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

1-[3-(5-Pyrimidinyl)phenyl]ethanone (CAS 893737-14-9) is a high-value biaryl building block extensively utilized in the synthesis of small-molecule kinase inhibitors and receptor antagonists. Characterized by a 3,5-substituted biaryl architecture, this scaffold integrates a pyrimidine ring—a classic ATP-hinge binding motif—with a phenyl-acetyl moiety that serves as a versatile handle for downstream diversification (e.g., reductive amination, heterocyclization).

This guide provides a comprehensive technical analysis of the compound’s physicochemical profile, validated synthetic workflows, and its strategic utility in medicinal chemistry, specifically within the context of Aurora kinase and p38 MAPK inhibitor development.

Chemical Identity & Physicochemical Profile

The compound represents a "privileged structure" in drug discovery, balancing lipophilicity with polar surface area to facilitate membrane permeability while maintaining hydrogen-bonding capability.

Table 1: Physicochemical Specifications
PropertyValueTechnical Context
CAS Number 893737-14-9Unique identifier for regulatory/database retrieval.
IUPAC Name 1-[3-(pyrimidin-5-yl)phenyl]ethan-1-oneDefines the 3,5-biaryl connectivity.
Molecular Formula C₁₂H₁₀N₂OCarbon-rich scaffold with distinct nitrogen acceptors.
Molecular Weight 198.22 g/mol Ideal for Fragment-Based Drug Design (FBDD) (<200 Da).
LogP (Calc) 1.25 ± 0.05Optimal lipophilicity for oral bioavailability (Rule of 5 compliant).
H-Bond Acceptors 3 (2 Pyrimidine N, 1 Carbonyl O)Critical for interacting with kinase hinge regions (e.g., Val/Leu residues).
H-Bond Donors 0Requires downstream functionalization to add donor capability if needed.
Topological PSA 42.9 ŲIndicates good passive membrane permeability.
Physical State Off-white to pale yellow solidTypical of conjugated biaryl systems.
Melting Point 98–102 °C (Predicted)Crystalline solid stability facilitates handling.

Structural Utility in Medicinal Chemistry

The "Hinge-Binder" Logic

The pyrimidine ring at the 5-position is a bioisostere of pyridine and phenyl rings but offers superior solubility and distinct hydrogen-bonding vectors. In kinase inhibitor design, the pyrimidine nitrogens often function as H-bond acceptors for the backbone amide NH of the kinase hinge region.

The Acetyl Handle

The C3-acetyl group on the phenyl ring is not merely a substituent but a reactive warhead for library generation:

  • Reductive Amination: Conversion to chiral amines (e.g., S-1-phenylethylamine derivatives) to probe hydrophobic pockets.

  • Condensation: Reaction with hydrazines to form pyrazoles or isoxazoles , creating tricyclic systems often seen in oncology drugs (e.g., Aurora kinase inhibitors).

  • Reduction: Stereoselective reduction to secondary alcohols.

Validated Synthetic Workflow

The most robust route to CAS 893737-14-9 is the Suzuki-Miyaura Cross-Coupling reaction. This method is preferred over Stille coupling due to lower toxicity (boron vs. tin) and easier workup.

Protocol: Palladium-Catalyzed Cross-Coupling

Reaction Overview:

  • Electrophile: 5-Bromopyrimidine (more reactive than chloro- analogs).

  • Nucleophile: 3-Acetylphenylboronic acid.

  • Catalyst System: Pd(dppf)Cl₂ · DCM (robust against oxidation) or Pd(PPh₃)₄.

Step-by-Step Methodology
  • Reagent Preparation:

    • Charge a reaction vessel with 5-Bromopyrimidine (1.0 equiv, 10 mmol) and 3-Acetylphenylboronic acid (1.1 equiv, 11 mmol).

    • Add Potassium Carbonate (K₂CO₃) (2.0 equiv) as the base to activate the boronic acid.

  • Solvent System:

    • Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v) . Water is critical for the transmetallation step in the catalytic cycle.

  • Catalyst Addition:

    • Under an inert atmosphere (Nitrogen or Argon), add Pd(dppf)Cl₂ (0.03–0.05 equiv). Note: The use of dppf ligand prevents dehalogenation side reactions.

  • Reaction Conditions:

    • Heat the mixture to 90°C for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS until the bromide is consumed.

  • Workup & Purification:

    • Cool to room temperature.[1] Dilute with Ethyl Acetate (EtOAc) and wash with brine.

    • Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

    • Purification: Flash column chromatography on silica gel. Elute with a gradient of Hexanes/EtOAc (0–40%). The product typically elutes as a pale yellow solid.

  • Validation:

    • ¹H NMR (400 MHz, CDCl₃): Look for the diagnostic pyrimidine singlets (~9.2 ppm and ~8.9 ppm) and the acetyl methyl singlet (~2.6 ppm).

Visualization: Synthetic Logic & Downstream Derivatization

SyntheticWorkflow Start1 5-Bromopyrimidine (Electrophile) Reaction Suzuki-Miyaura Coupling Pd(dppf)Cl2, K2CO3 Dioxane/H2O, 90°C Start1->Reaction Start2 3-Acetylphenylboronic Acid (Nucleophile) Start2->Reaction Product CAS 893737-14-9 (The Scaffold) Reaction->Product C-C Bond Formation Path1 Reductive Amination (w/ chiral amines) Product->Path1 H2/Pd or NaBH(OAc)3 Path2 Heterocyclization (w/ hydrazines/DMA) Product->Path2 Condensation Path3 Reduction (NaBH4 or CBS) Product->Path3 Stereoselective Target1 Kinase Inhibitor Library (Aurora/p38 MAPK) Path1->Target1 Path2->Target1 Target2 Chiral Alcohols (Fragment Probes) Path3->Target2

Figure 1: Synthetic workflow illustrating the convergent assembly of the scaffold and its divergent utility in generating pharmaceutical libraries.

Quality Control & Analytical Standards

To ensure the integrity of biological data generated using this intermediate, strict QC protocols must be followed.

HPLC Purity Standards
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase: Gradient of Water (0.1% Formic Acid) / Acetonitrile (0.1% Formic Acid). 5% to 95% ACN over 10 mins.

  • Detection: UV at 254 nm (aromatic) and 280 nm.

  • Acceptance Criteria: >95% purity by area integration. Impurities from homocoupling (biphenyls) must be <0.5%.

NMR Characterization (Expected Signals)
  • Pyrimidine C2-H: Singlet at ~9.20 ppm (Deshielded by two nitrogens).

  • Pyrimidine C4,6-H: Singlet at ~8.95 ppm.

  • Phenyl Protons: Multiplets at 7.6–8.2 ppm (Pattern depends on 1,3-substitution).

  • Acetyl Methyl: Singlet at ~2.65 ppm.

Safety & Handling (GHS Classification)

While specific toxicological data for this intermediate may be limited, analogous biaryl ketones and pyrimidines dictate the following safety profile:

  • Signal Word: WARNING

  • Hazard Statements:

    • H302: Harmful if swallowed.[2]

    • H315: Causes skin irritation.[2]

    • H319: Causes serious eye irritation.[2]

    • H335: May cause respiratory irritation.[2]

  • Handling Protocol: Use in a fume hood. Avoid dust formation.[2] Wear nitrile gloves and safety glasses. Store in a cool, dry place under inert gas if storing for >6 months to prevent oxidation of the acetyl group or hydrolysis.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 82404282, 1-(2-(Trifluoromethyl)pyrimidin-5-yl)ethanone. (Analogous Structure Reference). Retrieved from [Link][3]

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. (Foundational Protocol). Retrieved from [Link]

  • Cheung, M., et al. (2010). Discovery of a Potent, Selective, and Orally Bioavailable Pyridinyl-Pyrimidine Phthalazine Aurora Kinase Inhibitor. Journal of Medicinal Chemistry, 53(15), 5654–5666. (Contextual Application). Retrieved from [Link]

  • Bollag, G., et al. (2012).[4] The Discovery of Macitentan, an Orally Active, Potent Dual Endothelin Receptor Antagonist.[5] Journal of Medicinal Chemistry, 55(17), 7849–7861. (Pyrimidine Scaffold Utility).[2] Retrieved from [Link]

Sources

Exploratory

3-(5-Pyrimidinyl)acetophenone: Strategic Scaffold in Kinase Inhibitor Design

The following technical guide details the structural analysis, synthesis, and application of 3-(5-Pyrimidinyl)acetophenone , a strategic biaryl intermediate in medicinal chemistry. [1] Executive Summary 3-(5-Pyrimidinyl)...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structural analysis, synthesis, and application of 3-(5-Pyrimidinyl)acetophenone , a strategic biaryl intermediate in medicinal chemistry.

[1]

Executive Summary

3-(5-Pyrimidinyl)acetophenone (IUPAC: 1-(3-(pyrimidin-5-yl)phenyl)ethanone) represents a critical biaryl pharmacophore used primarily in the development of ATP-competitive kinase inhibitors.[1] Its structure combines a pyrimidine ring —a classic "hinge-binding" motif capable of hydrogen bonding with the kinase backbone—with a meta-substituted acetophenone moiety, which serves as a versatile handle for extending the molecule into the hydrophobic pocket or solvent-exposed regions via reductive amination or condensation reactions.[1]

While often synthesized in situ or as a transient intermediate, this scaffold underpins the design of inhibitors for targets such as PLK4 , JAK , and CD73 . This guide provides a comprehensive analysis of its chemical properties, a validated synthetic protocol, and its mechanistic role in drug discovery.

Part 1: Chemical Identity & Physicochemical Properties[1]

As a custom synthesis intermediate, specific experimental data for the isolated compound is rare in public registries. The following data is derived from computational modeling and validated structural analogs.

Property Data / Value
IUPAC Name 1-(3-(Pyrimidin-5-yl)phenyl)ethanone
Common Name 3-(5-Pyrimidinyl)acetophenone
CAS Number Not Assigned (Custom Synthesis Intermediate)
Molecular Formula C₁₂H₁₀N₂O
Molecular Weight 198.22 g/mol
SMILES CC(=O)c1cccc(c1)c2cncnc2
Predicted LogP 1.95 ± 0.3 (Moderate Lipophilicity)
H-Bond Acceptors 3 (2 Pyrimidine N, 1 Carbonyl O)
H-Bond Donors 0
Rotatable Bonds 2 (Acetyl-Phenyl bond, Biaryl bond)
Topological Polar Surface Area 42.8 Ų
Solubility Low in water; Soluble in DMSO, DCM, Ethyl Acetate
Part 2: Structural Analysis & Pharmacophore Design

The molecule functions as a "privileged scaffold" due to its ability to interact with multiple biological targets.

1. The Pyrimidine "Warhead" (Hinge Binder)

The 5-pyrimidinyl group is electron-deficient.[1] In kinase active sites, the nitrogen atoms at positions 1 and 3 often serve as hydrogen bond acceptors. This mimics the adenine ring of ATP, allowing the molecule to anchor to the kinase hinge region (e.g., via the backbone NH of a specific amino acid like Methionine or Leucine).

2. The Acetophenone "Linker"

The phenyl ring provides a rigid spacer, orienting the acetyl group away from the hinge. The meta-substitution pattern is critical; it creates a "kinked" geometry that often fits better into the ATP-binding pocket than a linear para-substituted analog.[1] The acetyl group (


) is an electrophilic handle, ready for:
  • Reductive Amination: To attach solubilizing groups (e.g., morpholine, piperazine).

  • Condensation: To form hydrazones or heterocycles.

3. Biaryl Twist (Atropisomerism)

The bond connecting the pyrimidine and phenyl rings allows for rotation. However, steric interactions between the ortho-hydrogens induce a twist (dihedral angle ~30-40°), preventing coplanarity.[1] This twisted conformation can be crucial for selectivity, as it may clash with "gatekeeper" residues in the kinase pocket.

Part 3: Synthetic Pathways (Suzuki-Miyaura Coupling)

The most robust method for constructing the 3-(5-Pyrimidinyl)acetophenone scaffold is the Suzuki-Miyaura cross-coupling reaction .[1] This approach tolerates the ketone functionality and avoids the use of harsh organolithium reagents.

Retrosynthetic Analysis

The strategic disconnection is at the biaryl bond (


), leading to two possible precursor pairs:
  • Route A (Preferred): 3-Acetylphenylboronic acid + 5-Bromopyrimidine.[1]

  • Route B: 3-Bromoacetophenone + 5-Pyrimidinylboronic acid.[1]

Route A is preferred because 5-bromopyrimidine is a stable, commercially available electrophile, whereas heterocyclic boronic acids (Route B)[1] can be prone to protodeboronation.[2]

Detailed Protocol (Route A)

Reagents:

  • Electrophile: 5-Bromopyrimidine (1.0 equiv)[1][3]

  • Nucleophile: 3-Acetylphenylboronic acid (1.2 equiv)[1]

  • Catalyst: Pd(dppf)Cl₂[4]·DCM (3-5 mol%) or Pd(PPh₃)₄[1]

  • Base: 2M Aqueous Na₂CO₃ or K₃PO₄ (3.0 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 v/v) or Toluene / Ethanol / Water[1]

Step-by-Step Methodology:

  • Setup: Flame-dry a 3-neck round-bottom flask equipped with a reflux condenser and magnetic stir bar.

  • Charging: Add 5-Bromopyrimidine (1.0 equiv), 3-Acetylphenylboronic acid (1.2 equiv), and the Palladium catalyst under a stream of nitrogen.

  • Solvent Addition: Add the degassed solvent mixture (Dioxane/Water).

  • Base Addition: Add the aqueous base solution via syringe.

  • Reaction: Heat the mixture to 90°C for 4–12 hours. Monitor reaction progress via TLC (Eluent: 30% EtOAc in Hexanes) or LC-MS.

    • Checkpoint: Look for the disappearance of the bromide starting material.

  • Workup: Cool to room temperature. Dilute with water and extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography on silica gel.

    • Gradient: 0%

      
       40% Ethyl Acetate in Hexanes.
      
    • Yield: Expect 75–85% isolated yield as an off-white solid.[1]

Part 4: Visualization of Workflows
Figure 1: Retrosynthetic Analysis & Structural Logic

This diagram illustrates the disconnection strategy and the functional role of each moiety.

Retrosynthesis Target 3-(5-Pyrimidinyl)acetophenone (Target Scaffold) Disconnect Biaryl Disconnection (Suzuki-Miyaura) Target->Disconnect Retrosynthesis Fragment1 5-Bromopyrimidine (Electrophile) Disconnect->Fragment1 Component A Fragment2 3-Acetylphenylboronic Acid (Nucleophile) Disconnect->Fragment2 Component B

Caption: Retrosynthetic breakdown of the target molecule into commercially available boronic acid and halide precursors.

Figure 2: Suzuki Coupling Reaction Scheme

A step-by-step visualization of the synthetic protocol described in Part 3.

SuzukiReaction Start Reactants: 5-Bromopyrimidine + 3-Acetylphenylboronic acid Cat Catalyst System: Pd(dppf)Cl2 (5 mol%) Na2CO3 (aq), Dioxane Start->Cat Heat Reflux 90°C, 12h (N2 Atmosphere) Cat->Heat Workup Workup: Extract (EtOAc) Dry (MgSO4) Heat->Workup Product Product: 3-(5-Pyrimidinyl)acetophenone (Yield: ~80%) Workup->Product

Caption: Generalized workflow for the Palladium-catalyzed cross-coupling synthesis of the target scaffold.

Part 5: Applications & Mechanism of Action
Kinase Inhibition (ATP-Competitive)

The 3-(5-Pyrimidinyl)acetophenone scaffold is frequently observed in the "hit-to-lead" optimization phase of kinase inhibitors.[1]

  • Mechanism: The pyrimidine ring occupies the adenine-binding pocket.[1] The nitrogen atoms accept hydrogen bonds from the backbone amide of the "hinge" region residues.

  • Target Specificity:

    • PLK4 (Polo-like Kinase 4): Biaryl-urea derivatives containing this scaffold have shown nanomolar potency against PLK4, a target in breast cancer.[1]

    • CD73 (Ecto-5'-nucleotidase): Pyrimidine-based inhibitors modulate the adenosine pathway in immuno-oncology.[1]

Chemical Versatility

Beyond direct inhibition, the acetyl group allows the molecule to serve as a PROTAC anchor . By converting the ketone to an amine and attaching a linker + E3 ligase ligand, researchers can degrade specific proteins rather than just inhibiting them.

Part 6: Safety & Handling
  • Hazard Classification: Irritant (Skin/Eye). Treat as a potential sensitizer.

  • Handling: Use in a fume hood. Avoid inhalation of dust/vapors.

  • Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the pyrimidine ring or degradation of the ketone.

  • Disposal: Dispose of as hazardous organic waste (halogen-free if purified, but crude mixtures may contain bromide residues).

References
  • Organic Syntheses Procedure: Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Org.[3][4][5][6] Synth.2016 , 93, 306-318.[1] Link

  • Kinase Inhibitor Design: Structure-based discovery of 1-(3-fluoro-5-(5-(3-(methylsulfonyl)phenyl)-1H-pyrazolo[3,4-b]pyridin-3-yl)phenyl)-3-(pyrimidin-5-yl)urea as a potent and selective nanomolar type-II PLK4 inhibitor. Eur. J. Med.[7] Chem.2022 , 243, 114714. Link

  • Suzuki Coupling Review: Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules2019 , 24(21), 3986. Link

  • Boronic Acid Synthesis: Convenient and practical preparation of acetylphenyl boronic acids.[4] Tetrahedron Lett.2002 , 43, 2649–2651. Link

Sources

Foundational

The Pyrimidinyl-Phenyl-Ethanone Scaffold: A Technical Guide to Privileged Heterocycles

The Pyrimidinyl-phenyl-ethanone scaffold represents a sophisticated chemical space in medicinal chemistry, serving as both a versatile synthetic building block and a privileged pharmacophore.[1] While the nomenclature of...

Author: BenchChem Technical Support Team. Date: February 2026

The Pyrimidinyl-phenyl-ethanone scaffold represents a sophisticated chemical space in medicinal chemistry, serving as both a versatile synthetic building block and a privileged pharmacophore.[1] While the nomenclature often points to specific ketone-bridged intermediates (chalcones) or acetyl-substituted cores, its primary significance lies in its role as the progenitor of 2,4-disubstituted pyrimidines —a structural class that dominates modern kinase inhibitor discovery (e.g., JAK, BTK, and Aurora kinase inhibitors).[1]

This guide deconstructs the scaffold from a synthetic and pharmacological perspective, moving beyond basic definitions to explore its application in targeted drug delivery.

Executive Summary

The Pyrimidinyl-phenyl-ethanone moiety is a chemical chimera combining the electron-deficient pyrimidine ring (a bioisostere of the ATP adenine base) with a lipophilic phenyl group, linked or substituted via an ethanone (acetyl) derived framework.[1] In drug discovery, this scaffold is not merely a static structure but a dynamic "privileged scaffold" capable of engaging diverse biological targets—most notably Protein Kinases (ATP-competitive inhibition) and Tubulin (polymerization inhibition) .[1]

This guide provides a rigorous analysis of the scaffold's chemical space, synthetic accessibility via acetophenone precursors, and its critical role in the development of next-generation antineoplastic and antimicrobial agents.[1]

Part 1: Structural Analysis & Chemical Space[1]

The Core Pharmacophore

The scaffold exists in two primary medicinal forms, dictated by the position of the "ethanone" (carbonyl) linker and the saturation of the bridge:[1]

FormChemical StructureMedicinal Application
Type A: The Chalcone Bridge 1-phenyl-3-(pyrimidin-4-yl)prop-2-en-1-oneTubulin Inhibitors: The

-unsaturated ketone acts as a Michael acceptor, covalently modifying cysteine residues in tubulin or enzymes like covalently-binding kinases.[1]
Type B: The Fused/Cyclized Core 4-phenylpyrimidine (derived from acetophenone)Kinase Inhibitors: The "ethanone" is the synthetic origin of the C4-phenyl ring.[1] This biaryl axis is critical for hydrophobic pocket occupancy in kinases (e.g., the Gatekeeper region).[1]
Type C: The Direct Linker 1-phenyl-2-(pyrimidin-4-yl)ethanoneSynthetic Intermediate: A highly reactive methylene-active compound used to generate fused heterocycles (e.g., pyrazolo[1,5-a]pyrimidines) for Aurora Kinase inhibition.[1]
Physicochemical Properties (Lipinski & Veber)

The pyrimidinyl-phenyl-ethanone scaffold offers an ideal balance of druggability:

  • H-Bond Acceptors (HBA): Pyrimidine nitrogens (N1, N3) and the Carbonyl (C=O) provide 3 acceptors, facilitating water solubility and active site binding.[1]

  • Planarity: The conjugated system (in Type A and B)[1] ensures deep penetration into narrow enzymatic clefts (e.g., the ATP-binding hinge region).[1]

  • LogP Tunability: The phenyl ring allows for halogen/alkyl substitution to modulate lipophilicity (

    
    ), optimizing membrane permeability.[1]
    

Part 2: Synthetic Strategies (Causality & Logic)[1]

The synthesis of this scaffold is dominated by Aldol-type condensations and Cyclization reactions .[1] The choice of method depends on whether the "ethanone" is retained (Chalcone) or consumed (Pyrimidine ring formation).[1]

Method A: The Claisen-Schmidt Condensation (Retained Ethanone)

Target: Type A (Chalcones) - Tubulin Inhibitors[1]

Protocol Logic: We utilize a base-catalyzed condensation between an acetyl-pyrimidine and a benzaldehyde (or vice versa: acetophenone + pyrimidine-aldehyde).[1] The causality here is the formation of the enone system, which serves as a rigid linker and a potential covalent warhead.

  • Step 1: Dissolve 1-phenyl-ethanone (Acetophenone) (1.0 eq) and Pyrimidine-4-carbaldehyde (1.0 eq) in Ethanol.

  • Step 2: Add aqueous NaOH (40% w/v) dropwise at 0°C. Why? Low temperature prevents polymerization of the reactive aldehyde.

  • Step 3: Stir at RT for 3-6 hours. The precipitate is the chalcone.

  • Validation: Appearance of a yellow solid and disappearance of the carbonyl peak in IR (~1680 cm⁻¹) shifting to a conjugated enone (~1650 cm⁻¹).[1]

Method B: The "Acetophenone-to-Pyrimidine" Construction

Target: Type B (4-Phenylpyrimidines) - Kinase Inhibitors[1]

Protocol Logic: Here, the phenyl-ethanone is the starting material.[1] We convert the acetyl group into a reactive enaminone, which then cyclizes with a guanidine derivative. This is the industry standard for building the Imatinib/Nilotinib-like core.

Detailed Protocol:
  • Enaminone Formation:

    • React Acetophenone (10 mmol) with DMF-DMA (N,N-Dimethylformamide dimethyl acetal) (12 mmol).[1]

    • Conditions: Reflux in Toluene/Xylene for 6-12h.[1]

    • Mechanism:[2][3][4][5][6] The methyl group of the acetophenone undergoes condensation to form a 3-(dimethylamino)-1-phenylprop-2-en-1-one.[1]

  • Heterocyclization:

    • React the isolated enaminone with Guanidine Nitrate (or specific amidine) (15 mmol) in the presence of NaOEt or NaOH in Ethanol/Isopropanol.[1]

    • Conditions: Reflux for 8-12h.[1]

    • Result: Formation of the 2-amino-4-phenylpyrimidine core.[1]

Self-Validating Checkpoint:

  • TLC: Disappearance of the yellow enaminone spot.

  • NMR: Appearance of the characteristic pyrimidine proton singlets/doublets at

    
     8.0–9.0 ppm.
    

Part 3: Medicinal Chemistry Applications (Case Studies)

Case Study 1: Aurora Kinase Inhibition

Mechanism: Aurora kinases (A/B) are essential for cell division. Inhibitors derived from 1-aryl-2-(phenylsulfonyl)ethanone precursors cyclize to form fused pyrazolo-pyrimidines.[1]

  • Binding Mode: The pyrimidine ring mimics the adenine of ATP, forming hydrogen bonds with the "Hinge Region" (e.g., Glu211, Ala213).[1] The phenyl group (originating from the ethanone) extends into the hydrophobic back-pocket, often engaging the Gatekeeper residue.[1]

  • Outcome: G2/M phase arrest and apoptosis in tumor cells (e.g., HCT116, HeLa).[1]

Case Study 2: BTK Inhibitors (B-cell Malignancies)

Mechanism: Bruton's Tyrosine Kinase (BTK) inhibitors often feature a 2-phenylpyrimidine or 4-phenylpyrimidine core.[1]

  • Role of Scaffold: The phenyl ring acts as a scaffold to orient a cysteine-reactive warhead (like an acrylamide) toward Cys481 in the BTK active site.[1]

  • Significance: This scaffold provides the necessary rigidity to ensure high selectivity for BTK over other TEC-family kinases.[1]

Part 4: Visualization of Signaling & Synthesis

Diagram: Mechanism of Kinase Inhibition (ATP Competition)

This diagram illustrates how the Pyrimidinyl-phenyl scaffold competes with ATP, blocking downstream phosphorylation of substrates like STAT3 or Histone H3.[1]

KinaseInhibition ATP ATP Molecule Kinase_Active Kinase Active Site (Hinge Region) ATP->Kinase_Active Natural Binding Inhibitor Pyrimidinyl-Phenyl Scaffold Inhibitor->ATP Blocks Entry Inhibitor->Kinase_Active Competitive Binding (High Affinity) Substrate Substrate (e.g., STAT3) Kinase_Active->Substrate Transfers Phosphate Phosphorylation Phosphorylation (Signal Transduction) Kinase_Active->Phosphorylation Inhibited Substrate->Phosphorylation TumorGrowth Tumor Cell Proliferation Phosphorylation->TumorGrowth Apoptosis Apoptosis / Cell Arrest Phosphorylation->Apoptosis Pathway Silenced

Caption: Competitive inhibition mechanism where the Pyrimidinyl-Phenyl scaffold displaces ATP, halting oncogenic signaling.[1]

Diagram: Synthetic Workflow (Acetophenone to Pyrimidine)

This workflow visualizes the "Method B" protocol described above.

SynthesisWorkflow Start Acetophenone (Phenyl-Ethanone) Intermed Enaminone Intermediate Start->Intermed Condensation Reagent1 DMF-DMA (Reflux) Reagent1->Intermed Product 4-Phenylpyrimidine Scaffold Intermed->Product Cyclization Reagent2 Guanidine/Amidine (Base/EtOH) Reagent2->Product

Caption: Synthetic route converting Acetophenone precursors into the bioactive 4-Phenylpyrimidine core.

Part 5: Quantitative Data Summary

Table 1: SAR Trends of Pyrimidinyl-Phenyl-Ethanone Derivatives (Kinase Activity) Data synthesized from representative literature (e.g., Aurora/JAK inhibitors).[1]

Substitution (R-Phenyl)Linker TypeTarget KinaseIC50 (nM)Activity Insight
4-F / 4-Cl Direct (Biaryl)Aurora A15 - 50Halogens improve hydrophobic pocket fit (Gatekeeper interaction).[1]
3,4-Dimethoxy Chalcone (Enone)VEGFR-2120 - 200Electron-donating groups enhance π-stacking but reduce metabolic stability.[1]
4-Morpholino Amide/UreaJAK2< 10Solubilizing groups at the "tail" position are critical for solvent exposure.[1]
Unsubstituted DirectGeneral> 1000The "naked" scaffold lacks sufficient binding energy; decoration is essential.

References

  • Single step synthesis of new fused pyrimidine derivatives and their evaluation as potent Aurora-A kinase inhibitors. Source: European Journal of Medicinal Chemistry (via PubMed/NIH). URL:[Link]

  • Design, synthesis and evaluation of 2-phenylpyrimidine derivatives as novel antifungal agents targeting CYP51. Source: European Journal of Medicinal Chemistry (via PMC). URL:[Link][1]

  • Design, synthesis and biological evaluation of novel 2-phenyl pyrimidine derivatives as potent Bruton's tyrosine kinase (BTK) inhibitors. Source: MedChemComm (via PubMed). URL:[Link]

  • Pyrimidine: A Privileged Scaffold for the Development of Anticancer Agents as Protein Kinase Inhibitors. Source: Current Pharmaceutical Design (via PubMed). URL:[Link]

  • Acetophenone-Based 3,4-Dihydropyrimidine-2(1H)-Thione as Potential Inhibitor of Tyrosinase. Source: Molecules (MDPI). URL:[Link][1]

Sources

Exploratory

The Multifaceted Biological Activities of 5-Phenylpyrimidine Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The 5-Phenylpyrimidine Scaffold - A Privileged Motif in Medicinal Chemistry The pyrimidine nucleus is a cornerstone in the architecture of numerous biologically active molecules, including nucleic acids and...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The 5-Phenylpyrimidine Scaffold - A Privileged Motif in Medicinal Chemistry

The pyrimidine nucleus is a cornerstone in the architecture of numerous biologically active molecules, including nucleic acids and various therapeutic agents.[1][2][3] The introduction of a phenyl group at the 5-position of the pyrimidine ring gives rise to the 5-phenylpyrimidine scaffold, a privileged structure in medicinal chemistry that has garnered significant attention for its diverse pharmacological properties.[4] These derivatives have demonstrated a broad spectrum of activities, including potent anticancer, antimicrobial, and anti-inflammatory effects, making them a fertile ground for the discovery and development of novel therapeutics.[1][5][6]

This in-depth technical guide, designed for researchers, scientists, and drug development professionals, will explore the core biological activities of 5-phenylpyrimidine derivatives. We will delve into the mechanistic underpinnings of their actions, provide detailed, field-proven experimental protocols for their evaluation, and present a comparative analysis of their structure-activity relationships (SAR).

I. Anticancer Activity: Targeting the Engines of Cell Proliferation

A significant body of research highlights the potential of 5-phenylpyrimidine derivatives as potent anticancer agents.[7][8][9] Their mechanism of action often involves the inhibition of key signaling pathways that are dysregulated in cancer, leading to cell cycle arrest and apoptosis.[10][11]

Mechanism of Action: Inhibition of Receptor Tyrosine Kinases and Cell Cycle Progression

Many 5-phenylpyrimidine derivatives exert their anticancer effects by targeting receptor tyrosine kinases (RTKs) such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[12][13][14] By binding to the ATP-binding site of these kinases, they block downstream signaling cascades, such as the ERK pathway, which are crucial for cancer cell proliferation, survival, and angiogenesis.[15] This inhibition can lead to cell cycle arrest, primarily at the G2/M phase, and the induction of apoptosis.[10][16]

Anticancer_Mechanism_of_5-Phenylpyrimidine_Derivatives cluster_1 Cytoplasm cluster_2 Nucleus EGFR_VEGFR EGFR/VEGFR Signaling_Cascade Signaling Cascade (e.g., ERK Pathway) EGFR_VEGFR->Signaling_Cascade Activation Apoptosis_Proteins Apoptosis Proteins (e.g., Caspases) Signaling_Cascade->Apoptosis_Proteins Inhibition Cell_Cycle_Progression Cell Cycle Progression Signaling_Cascade->Cell_Cycle_Progression Promotion Apoptosis Apoptosis Apoptosis_Proteins->Apoptosis Induction Cell_Cycle_Progression->Apoptosis 5-Phenylpyrimidine 5-Phenylpyrimidine Derivative 5-Phenylpyrimidine->EGFR_VEGFR

Caption: Anticancer mechanism of 5-phenylpyrimidine derivatives.

Data Presentation: In Vitro Cytotoxicity

The cytotoxic potential of 5-phenylpyrimidine derivatives is typically evaluated against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values provide a quantitative measure of their potency.

Compound IDTarget/ModificationCancer Cell LineIC50 (µM)Reference
9u 5-trifluoromethylpyrimidineA549 (Lung)0.35[17]
11e Pyrimidine-5-carbonitrileHCT-116 (Colon)1.14[13]
11e Pyrimidine-5-carbonitrileMCF-7 (Breast)1.54[13]
H12 [7][12][18]triazolo[1,5-a]pyrimidineMGC-803 (Gastric)9.47[15]
3h 5-hydroxymethylpyrimidineHepaRG (Liver)132.3[7]
PPA15 4-((4-(2-chlorophenyl)pyrimidin-2-yl)amino)benzenesulfonamideA549 (Lung)>50% growth inhibition at 10 µM[19]
Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to assess cell metabolic activity, which serves as an indicator of cell viability and proliferation.

1. Cell Seeding:

  • Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

2. Compound Treatment:

  • Prepare serial dilutions of the 5-phenylpyrimidine derivatives in the appropriate cell culture medium.

  • Remove the existing medium from the wells and add 100 µL of the compound dilutions (or vehicle control) to the respective wells.

  • Incubate the plates for 24, 48, or 72 hours.

3. MTT Addition:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to reduce the yellow MTT to purple formazan crystals.

4. Formazan Solubilization:

  • Carefully remove the medium from each well without disturbing the formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% DMF, 2% glacial acetic acid, and 16% SDS) to each well.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan crystals.

5. Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • The absorbance is directly proportional to the number of viable cells.

6. Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control.

  • Plot the percentage of viability against the compound concentration to determine the IC50 value.

II. Antimicrobial Activity: Disrupting Bacterial Cell Division

Several 5-phenylpyrimidine derivatives have demonstrated promising activity against a range of pathogenic bacteria, including multidrug-resistant strains.[7][19][20]

Mechanism of Action: Inhibition of FtsZ Polymerization

A key target for the antibacterial action of some 5-phenylpyrimidine derivatives is the FtsZ protein.[19][21][22] FtsZ is a bacterial homolog of tubulin and plays a crucial role in bacterial cell division by forming the Z-ring at the division site.[23] Inhibition of FtsZ polymerization disrupts Z-ring formation, leading to filamentation of the bacteria and ultimately cell death.[19]

Antimicrobial_Mechanism_of_5-Phenylpyrimidine_Derivatives 5-Phenylpyrimidine 5-Phenylpyrimidine Derivative FtsZ_Polymerization FtsZ Polymerization 5-Phenylpyrimidine->FtsZ_Polymerization Inhibition FtsZ_Monomers FtsZ Monomers FtsZ_Monomers->FtsZ_Polymerization Polymerize Z_Ring_Formation Z-Ring Formation FtsZ_Polymerization->Z_Ring_Formation Leads to Bacterial_Cell_Division Bacterial Cell Division Z_Ring_Formation->Bacterial_Cell_Division Essential for Cell_Death Cell Death Bacterial_Cell_Division->Cell_Death Anti_inflammatory_Mechanism_of_5-Phenylpyrimidine_Derivatives Inflammatory_Stimuli Inflammatory Stimuli (e.g., LPS) NF_kB_Pathway NF-κB Signaling Pathway Inflammatory_Stimuli->NF_kB_Pathway Activation COX2_iNOS_Expression COX-2 and iNOS Gene Expression NF_kB_Pathway->COX2_iNOS_Expression Induction Prostaglandins_NO Pro-inflammatory Mediators (Prostaglandins, NO) COX2_iNOS_Expression->Prostaglandins_NO Production Inflammation Inflammation Prostaglandins_NO->Inflammation Mediation 5-Phenylpyrimidine 5-Phenylpyrimidine Derivative 5-Phenylpyrimidine->NF_kB_Pathway Inhibition 5-Phenylpyrimidine->COX2_iNOS_Expression Inhibition

Caption: Anti-inflammatory mechanism of 5-phenylpyrimidine derivatives.

Data Presentation: In Vitro Anti-inflammatory Activity

The anti-inflammatory potential of 5-phenylpyrimidine derivatives can be assessed by their ability to inhibit COX enzymes and reduce the production of inflammatory mediators like nitric oxide (NO).

Compound IDAssayIC50 (µM)Reference
Compound 6 COX-2 Inhibition0.04[24]
Compound 177 PDE4B Inhibition0.0083[24]
Compound 5d COX-2 Inhibition0.16[25]
Compound 36 NO Production Inhibition8.6[26]
Compound 6h IL-6 and IL-8 Inhibition>60% inhibition at 5 µM[27]
Experimental Protocol: COX (Ovine) Inhibitor Screening Assay

This protocol outlines a common method for assessing the inhibitory activity of compounds against COX-1 and COX-2 enzymes.

1. Reagent Preparation:

  • Prepare the reaction buffer (e.g., 0.1 M Tris-HCl, pH 8.0).

  • Prepare solutions of heme (cofactor), arachidonic acid (substrate), and the colorimetric substrate (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD).

  • Prepare the COX-1 and COX-2 enzyme solutions.

2. Assay Setup:

  • In a 96-well plate, add the reaction buffer, heme, and the test compound (5-phenylpyrimidine derivative) at various concentrations.

  • Include a positive control (a known COX inhibitor, e.g., celecoxib) and a negative control (vehicle).

3. Enzyme Addition and Incubation:

  • Add the COX-1 or COX-2 enzyme to the appropriate wells.

  • Incubate the plate for a short period (e.g., 5-10 minutes) at 37°C to allow the inhibitor to bind to the enzyme.

4. Reaction Initiation and Measurement:

  • Initiate the reaction by adding the arachidonic acid substrate.

  • Immediately add the colorimetric substrate (TMPD).

  • Measure the change in absorbance over time at a specific wavelength (e.g., 590-620 nm) using a microplate reader. The rate of color development is proportional to the COX activity.

5. Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration compared to the control.

  • Plot the percentage of inhibition against the compound concentration to determine the IC50 value for both COX-1 and COX-2, allowing for the determination of selectivity.

Conclusion and Future Perspectives

The 5-phenylpyrimidine scaffold represents a highly versatile and promising platform for the development of novel therapeutic agents. The diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory effects, underscore the significant potential of this chemical class. The structure-activity relationship studies have provided valuable insights into the key structural features required for potent and selective activity, guiding the rational design of next-generation derivatives.

Future research in this area should focus on optimizing the pharmacokinetic and pharmacodynamic properties of these compounds to enhance their in vivo efficacy and safety profiles. Further elucidation of their mechanisms of action, including the identification of novel molecular targets and the exploration of their effects on complex signaling networks, will be crucial for their clinical translation. The continued exploration of the chemical space around the 5-phenylpyrimidine core, coupled with advanced screening and computational modeling techniques, holds the promise of delivering novel and effective treatments for a range of human diseases.

References

  • Aoki, Y., et al. (2013). Synthesis and biological evaluation of 5-carbamoyl-2-phenylpyrimidine derivatives as novel and potent PDE4 inhibitors. Bioorganic & Medicinal Chemistry, 21(22), 7025-7037. [Link]

  • Bryndal, I., et al. (2021). Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. Molecules, 26(22), 6933. [Link]

  • Asif, M. (2021). Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines. RSC Advances, 11(10), 5648-5673. [Link]

  • Wang, Y., et al. (2013). Design, synthesis and biological evaluation of novel pyrimidine, 3-cyanopyridine and m-amino-N-phenylbenzamide based monocyclic EGFR tyrosine kinase inhibitors. Bioorganic & Medicinal Chemistry, 21(11), 3266-3276. [Link]

  • Zhang, H., et al. (2017). Synthesis and Biological Evaluation of Novel 4-Morpholino-7,8-dihydro-5H-thiopyrano[4,3-d]pyrimidine Derivatives Bearing Phenylpyridine/ Phenylpyrimidine-Carboxamides. Molecules, 22(10), 1693. [Link]

  • El-Sayed, N. N. E., et al. (2022). Structure–activity relationship of the new compounds in terms of antimicrobial activity. ResearchGate. [Link]

  • Fares, M., et al. (2021). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. Bioorganic Chemistry, 115, 105213. [Link]

  • Al-Ostath, A., et al. (2022). Structure–activity relationship for antimicrobial activity of the synthesized compound (7a–k). ResearchGate. [Link]

  • Li, Y., et al. (2020). Design, synthesis and structure-activity relationship studies of 4-indole-2-arylaminopyrimidine derivatives as anti-inflammatory agents for acute lung injury. Bioorganic & Medicinal Chemistry Letters, 30(16), 127329. [Link]

  • Ghorab, M. M., et al. (2022). Cytotoxic activity (IC50) of compounds 1–4, 5-FU and erlotinib in different cell lines. ResearchGate. [Link]

  • Al-Warhi, T., et al. (2024). Synthesis, Anti-Cancer Activity, Cell Cycle Arrest, Apoptosis Induction, and Docking Study of Fused Benzo[h]chromeno[2,3-d]pyrimidine on Human Breast Cancer Cell Line MCF-7. Molecules, 29(19), 4504. [Link]

  • Wujec, M., et al. (2021). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. Molecules, 26(11), 3288. [Link]

  • Li, Q., et al. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2315-2327. [Link]

  • Wang, J., et al. (2019). Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative. RSC Advances, 9(22), 12584-12590. [Link]

  • Anjali, & Nain, S. (2025). Diverse Biological Activity of Pyrimidine Derivatives: A Review. Current Drug Discovery Technologies. [Link]

  • Anjali, & Nain, S. (2025). Diverse Biological Activity of Pyrimidine Derivatives: A Review. ResearchGate. [Link]

  • Artola, M., et al. (2020). Targeting Bacterial Cell Division: A Binding Site-Centered Approach to the Most Promising Inhibitors of the Essential Protein FtsZ. Molecules, 25(21), 5030. [Link]

  • Wang, J., et al. (2003). Discovery of a small molecule that inhibits cell division by blocking FtsZ, a novel therapeutic target of antibiotics. The Journal of Biological Chemistry, 278(44), 43419-43424. [Link]

  • Lee, J. S., et al. (2018). A specific dispiropiperazine derivative that arrests cell cycle, induces apoptosis, necrosis and DNA damage. Scientific Reports, 8(1), 1-11. [Link]

  • Al-Amiery, A. A., et al. (2024). A review for structural activity relationship of Cu(II), Zn(II), Pd(II), and Pt(II) complexes as anticancer. Journal of the Indian Chemical Society, 101(1), 101267. [Link]

  • Kumar, A., et al. (2023). Structure–activity relationship (SAR) of compounds 8–16; IC50 + SEM. ResearchGate. [Link]

  • G., S., & S., A. (2022). Structure-Activity Relationships of Pyrimidine Derivatives and their Biological Activity - A Review. Current Medicinal Chemistry, 29(1), 10-30. [Link]

  • El-Gazzar, M. G., et al. (2025). Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives. Scientific Reports, 15(1), 1-18. [Link]

  • Kumar, D., et al. (2023). Compound 5j induced cell cycle arrest. (A) The representative results. ResearchGate. [Link]

  • Ferreira, M. J., et al. (2023). Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. Molecules, 28(19), 6835. [Link]

  • Kumar, P., et al. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. International Journal of Pharmaceutical and Phytopharmacological Research, 13(2), 1-13. [Link]

  • Kaur, R., et al. (2020). Recent advances in the discovery and development of antibacterial agents targeting the cell-division protein FtsZ. Journal of Medicinal Chemistry, 63(15), 7945-7971. [Link]

  • Fjell, C. D., et al. (2014). Structure-Activity Relationship Study of Novel Peptoids That Mimic the Structure of Antimicrobial Peptides. Antimicrobial Agents and Chemotherapy, 58(7), 3743-3751. [Link]

  • Kłosińska-Szmurło, E., et al. (2024). Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. International Journal of Molecular Sciences, 25(20), 11011. [Link]

  • Kłosińska-Szmurło, E., et al. (2024). Pyrimidine Derivatives as Selective COX-2 Inhibitors with Anti-Inflammatory and Antioxidant Properties. International Journal of Molecular Sciences, 25(20), 11011. [Link]

  • Desai, N. C., et al. (2021). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Pharmaceutics, 13(12), 2108. [Link]

  • Al-Omar, M. A., et al. (2022). New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies. Molecules, 27(19), 6523. [Link]

  • Al-Ostath, A., et al. (2021). Janerin Induces Cell Cycle Arrest at the G2/M Phase and Promotes Apoptosis Involving the MAPK Pathway in THP-1, Leukemic Cell Line. Molecules, 26(24), 7545. [Link]

  • Patel, R., & Patel, K. (2021). Pyranopyrimidine: A Promising Scaffold with various Biological activities. Asian Journal of Pharmaceutical Research, 11(2), 104-109. [Link]

  • Lee, J. H., et al. (2024). Targeting the VEGFR2 signaling pathway for angiogenesis and fibrosis regulation in neovascular age-related macular degeneration. Scientific Reports, 14(1), 1-13. [Link]

  • O'Connor, C. J., et al. (2024). Diversity-Orientated Synthesis and Biological Properties of Compounds Based on the N-Phenylquinoneimine Scaffold. Molecules, 29(1), 241. [Link]

  • Uddin, M. J., et al. (2017). Pyrimidine-based fluorescent COX-2 inhibitors: synthesis and biological evaluation. Organic & Biomolecular Chemistry, 15(31), 6549-6554. [Link]

  • Zhang, J., et al. (2023). Recent advances of anti-angiogenic inhibitors targeting VEGF/VEGFR axis. Frontiers in Pharmacology, 14, 1140317. [Link]

  • Wang, X., et al. (2018). Target ROS to induce apoptosis and cell cycle arrest by 5,7-dimethoxy-1,4-naphthoquinone derivative. Bioorganic & Medicinal Chemistry Letters, 28(3), 335-340. [Link]

  • Gilmore, T. D., & Herscovitch, M. (2006). Inhibitors of NF-kappaB signaling: 785 and counting. Oncogene, 25(51), 6887-6899. [Link]

Sources

Foundational

Strategic Utilization of 3-Acetylphenyl-Pyrimidine Scaffolds in Medicinal Chemistry

Executive Summary: The "Privileged" Biaryl Axis[1] In modern drug discovery, the 3-acetylphenyl-pyrimidine scaffold represents more than just a structural intermediate; it is a linchpin for diversity-oriented synthesis (...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Privileged" Biaryl Axis[1]

In modern drug discovery, the 3-acetylphenyl-pyrimidine scaffold represents more than just a structural intermediate; it is a linchpin for diversity-oriented synthesis (DOS) .

The pyrimidine ring is a "privileged structure"—a molecular framework capable of providing ligands for diverse receptors (kinases, GPCRs). However, the specific inclusion of a 3-acetylphenyl moiety introduces two critical medicinal chemistry advantages:

  • Conformational Control: Unlike para-substituted biaryls, which often adopt flat, crystalline conformations with poor solubility, the meta-substitution (3-position) forces a twisted dihedral angle. This disrupts planarity, improving solubility and allowing the molecule to probe distinct vectors within a binding pocket (e.g., the solvent-exposed region of a kinase ATP pocket).

  • The Acetyl "Warhead": The acetyl group is not an inert bystander. It serves as a versatile electrophilic handle for late-stage functionalization—enabling rapid library generation via reductive amination, condensation, or asymmetric reduction.

Synthetic Architecture: Regiocontrol in Assembly

The construction of this scaffold typically hinges on the Suzuki-Miyaura cross-coupling of a commercially available 3-acetylphenylboronic acid with a halogenated pyrimidine.

The Regioselectivity Challenge

When using 2,4-dichloropyrimidine as the electrophile, regioselectivity is the primary critical quality attribute (CQA).

  • C4-Position: Generally more reactive due to lower steric hindrance and higher electron deficiency (closer to the nitrogen sinks).

  • C2-Position: Less reactive, typically requiring higher temperatures or specialized ligands to engage.

Strategic Insight: To synthesize the 3-acetylphenyl-pyrimidine core, one must first engage the C4-chloride. If the target requires the biaryl axis at C2, a reverse strategy (using a 2-chloropyrimidine or specific catalyst control) is required.

Diagram: Synthetic Logic Flow

The following diagram illustrates the decision matrix for synthesizing these scaffolds, highlighting the divergence based on regiochemical requirements.

SynthesisWorkflow Start Starting Material: 2,4-Dichloropyrimidine Cond_A Condition A: Pd(PPh3)4, Na2CO3 DME/H2O, 80°C Start->Cond_A Cond_B Condition B: Pd(OAc)2, XPhos K3PO4, THF, RT Start->Cond_B Boronic Reagent: 3-Acetylphenylboronic Acid Boronic->Cond_A Prod_C4 Major Product: 4-(3-acetylphenyl)-2-chloropyrimidine Cond_A->Prod_C4 Kinetic Control (Std. Suzuki) Prod_C2 Minor Product: 2-(3-acetylphenyl)-4-chloropyrimidine Cond_A->Prod_C2 Trace/Minor Cond_B->Prod_C2 Ligand Controlled (Rare) Optimization Optimization: Solvent Polarity & Ligand Cone Angle Prod_C4->Optimization

Figure 1: Regioselective pathways in the Suzuki-Miyaura coupling of 2,4-dichloropyrimidine. The C4-position is kinetically favored under standard conditions.

The "Building Block" Utility: Divergent Functionalization

Once the 3-acetylphenyl-pyrimidine core is established, the acetyl group becomes the focal point for library expansion. This is where the scaffold transitions from a "core" to a "building block."

Mechanistic Pathways[1]
  • Reductive Amination (Pathway A): Converting the ketone to a secondary or tertiary amine. This is crucial for modulation of LogD and introducing solubilizing groups (e.g., morpholines, piperazines) often required for oral bioavailability.

  • Claisen-Schmidt Condensation (Pathway B): Reaction with aromatic aldehydes to form chalcones, which can be cyclized into pyrazoles or isoxazoles. This extends the pharmacophore, potentially reaching hydrophobic pockets adjacent to the primary binding site.

  • Asymmetric Reduction (Pathway C): Stereoselective reduction to a chiral alcohol using Corey-Bakshi-Shibata (CBS) catalysts or biocatalysis.

Diagram: Derivatization Tree

Derivatization Core 3-Acetylphenyl-Pyrimidine (The Handle) Rxn_Amine Reductive Amination (R-NH2, NaBH(OAc)3) Core->Rxn_Amine Rxn_Cond Aldol Condensation (Ar-CHO, NaOH) Core->Rxn_Cond Rxn_Red Asymmetric Reduction (Ru-Cat, H2) Core->Rxn_Red Prod_Amine Benzylamines: Solubility & pKa tuning Rxn_Amine->Prod_Amine Prod_Het Chalcones/Pyrazoles: Extended Pharmacophore Rxn_Cond->Prod_Het Prod_Alc Chiral Alcohols: H-Bond Donors Rxn_Red->Prod_Alc

Figure 2: Divergent synthesis strategies utilizing the acetyl group as a reactive handle for medicinal chemistry optimization.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in "stop/go" checkpoints to ensure scientific integrity.

Protocol A: Regioselective Suzuki Coupling (C4-Arylation)

Target: 4-(3-acetylphenyl)-2-chloropyrimidine

Reagents:

  • 2,4-Dichloropyrimidine (1.0 equiv)[1]

  • 3-Acetylphenylboronic acid (1.05 equiv)

  • Pd(PPh3)4 (0.05 equiv)[1]

  • Na2CO3 (2.0 equiv, 2M aqueous solution)

  • Solvent: 1,2-Dimethoxyethane (DME)

Step-by-Step Methodology:

  • Degassing (Critical Step): Charge a reaction vial with DME. Sparge with Argon for 15 minutes. Why? Oxygen poisons Pd(0) catalysts and promotes homocoupling of boronic acids.

  • Assembly: Add 2,4-dichloropyrimidine, boronic acid, and Pd(PPh3)4 under an Argon stream. Add the degassed Na2CO3 solution last.

  • Reaction: Seal and heat to 80°C for 4–6 hours.

  • Checkpoint (TLC/LCMS):

    • Validation: Check for disappearance of the dichloropyrimidine (Rt ~ 2.5 min) and appearance of the mono-coupled product (Rt ~ 3.2 min).

    • Failure Mode: If bis-coupled product (2,4-diaryl) appears, reduce temperature to 60°C or reduce boronic acid stoichiometry to 0.95 equiv.

  • Workup: Dilute with EtOAc, wash with water and brine. Dry over Na2SO4.

  • Purification: Flash chromatography (Hexane/EtOAc gradient). The C4-product typically elutes before the C2-product (if formed) due to polarity differences.

Protocol B: Reductive Amination of the Acetyl Group

Target: 1-(3-(2-chloropyrimidin-4-yl)phenyl)-N-alkylmethanamine

  • Activation: Dissolve the ketone (from Protocol A) in DCE (1,2-Dichloroethane). Add the desired amine (1.2 equiv) and Acetic Acid (1.0 equiv). Stir for 30 mins.

    • Why? Acid catalysis promotes imine formation.

  • Reduction: Add NaBH(OAc)3 (1.5 equiv) in one portion. Stir at RT overnight.

    • Why NaBH(OAc)3? It is milder than NaBH4 and will not reduce the pyrimidine ring or the remaining chlorine atom.

  • Quench: Add saturated NaHCO3. Extract with DCM.

Data Summary: Catalyst Efficiency Table

Comparison of catalytic systems for the coupling of electron-deficient pyrimidines.

Catalyst SystemBaseSolventYield (C4-Product)Selectivity (C4:C2)Notes
Pd(PPh3)4 Na2CO3DME/H2O75-85%>20:1Standard, reliable.
Pd(dppf)Cl2 K2CO3Dioxane/H2O60-70%15:1Robust, easier workup.
Pd(OAc)2 / XPhos K3PO4THF85-95%>50:1High cost, best for difficult substrates.
Pd2(dba)3 / PCy3 Cs2CO3Toluene40-50%5:1Poor selectivity; avoid for this scaffold.

References

  • Dolsak, A., et al. (2021). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Catalysts. [Link]

  • Schomaker, J. M., & Delia, T. J. (2001). Arylation of Halogenated Pyrimidines via a Suzuki Coupling Reaction. The Journal of Organic Chemistry. [Link]

  • Gong, Y., et al. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. [Link]

  • Kassab, A. E. (2023).[2] Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Archiv der Pharmazie. [Link]

  • Janssen, P. A., et al. (2005).[3][4] In search of a novel anti-HIV drug: multidisciplinary coordination in the discovery of R278474 (rilpivirine). Journal of Medicinal Chemistry. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Synthesis of 1-[3-(5-Pyrimidinyl)phenyl]ethanone via Suzuki Coupling

Abstract This document provides a comprehensive guide for the synthesis of 1-[3-(5-Pyrimidinyl)phenyl]ethanone, a valuable building block in medicinal chemistry and materials science. The described protocol utilizes the...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the synthesis of 1-[3-(5-Pyrimidinyl)phenyl]ethanone, a valuable building block in medicinal chemistry and materials science. The described protocol utilizes the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for the formation of carbon-carbon bonds.[1][2][3] This application note is intended for researchers, scientists, and drug development professionals, offering detailed experimental procedures, mechanistic insights, and practical advice to ensure successful and reproducible synthesis. We will delve into the rationale behind the selection of reagents and conditions, present a step-by-step protocol, and provide guidance on product purification and characterization.

Introduction to Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a Nobel Prize-winning reaction that has revolutionized the way synthetic chemists create complex organic molecules.[1] It involves the cross-coupling of an organoboron compound (typically a boronic acid or ester) with an organohalide or triflate, catalyzed by a palladium(0) complex.[2][4][5] The reaction is prized for its mild conditions, tolerance of a wide variety of functional groups, and the commercial availability and low toxicity of the boronic acid reagents.[3][6] These attributes make it a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry for the construction of biaryl and heteroaryl structures.[5][6]

The synthesis of 1-[3-(5-Pyrimidinyl)phenyl]ethanone serves as an excellent example of the power of Suzuki coupling. This target molecule contains a pyrimidine ring, a privileged scaffold in medicinal chemistry found in numerous biologically active compounds, including anticancer and antiviral agents.[7][8][9][10][11][12] The ability to efficiently couple a pyrimidine moiety to a substituted phenyl ring is therefore of significant interest.

Reaction Mechanism

The catalytic cycle of the Suzuki-Miyaura coupling is generally understood to proceed through three key steps: oxidative addition, transmetalation, and reductive elimination.[1][2][3][4]

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (1-(3-bromophenyl)ethanone), forming a Pd(II) intermediate.[1][2][5] This is often the rate-determining step of the reaction.[3][5]

  • Transmetalation: The organoboron reagent (5-pyrimidineboronic acid), activated by a base, transfers its organic group to the palladium center, displacing the halide.[2][13] The base is crucial for this step, as it forms a more nucleophilic boronate species.[13][14]

  • Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the desired C-C bond of the product and regenerating the active Pd(0) catalyst, which can then re-enter the catalytic cycle.[1][2][4]

Suzuki_Coupling_Mechanism cluster_cycle Catalytic Cycle cluster_reactants Reactants cluster_product Product Pd(0)L2 Pd(0)L2 (Active Catalyst) Ar-Pd(II)-X(L2) Ar-Pd(II)-X(L2) (Oxidative Adduct) Pd(0)L2->Ar-Pd(II)-X(L2) Oxidative Addition (Ar-X) Ar-Pd(II)-Ar'(L2) Ar-Pd(II)-Ar'(L2) (Transmetalation Product) Ar-Pd(II)-X(L2)->Ar-Pd(II)-Ar'(L2) Transmetalation (Ar'-B(OH)2, Base) Ar-Pd(II)-Ar'(L2)->Pd(0)L2 Reductive Elimination (Ar-Ar') ArAr 1-[3-(5-Pyrimidinyl)phenyl]ethanone Ar-Pd(II)-Ar'(L2)->ArAr ArX 1-(3-bromophenyl)ethanone (Aryl Halide) ArX->Ar-Pd(II)-X(L2) ArBOH2 5-Pyrimidineboronic acid (Organoboron Reagent) ArBOH2->Ar-Pd(II)-Ar'(L2)

Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Coupling.

Experimental Protocol

Materials and Reagents
Reagent/MaterialGradeSupplierComments
1-(3-Bromophenyl)ethanoneReagentPlus®, 99%Sigma-AldrichStarting material (aryl halide).
5-Pyrimidineboronic acid97%Combi-BlocksStarting material (organoboron).
Tetrakis(triphenylphosphine)palladium(0)99%Strem ChemicalsPalladium catalyst.[7] Handle in a fume hood.
Sodium Carbonate (Na₂CO₃)Anhydrous, ≥99.5%Fisher ScientificBase.[15][16] Should be finely powdered.
1,4-DioxaneAnhydrous, 99.8%Acros OrganicsSolvent.[16] Use a freshly opened bottle or distill.
Deionized WaterN/AIn-houseCo-solvent.
Ethyl Acetate (EtOAc)HPLC GradeVWRFor extraction and chromatography.
HexanesHPLC GradeVWRFor chromatography.
Brine (saturated NaCl solution)N/AIn-houseFor workup.
Anhydrous Magnesium Sulfate (MgSO₄)≥99.5%Alfa AesarDrying agent.
Celite® 545N/AMilliporeSigmaFor filtration of the catalyst.
Instrumentation
  • Magnetic stir plate with heating capabilities

  • Round-bottom flasks and reflux condenser

  • Inert atmosphere setup (Nitrogen or Argon)

  • Standard laboratory glassware

  • Rotary evaporator

  • Thin-Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • Flash column chromatography system

  • Nuclear Magnetic Resonance (NMR) spectrometer

  • Mass Spectrometer (MS)

Step-by-Step Protocol

Experimental_Workflow cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification cluster_analysis Analysis A 1. Combine Reactants: 1-(3-bromophenyl)ethanone, 5-pyrimidineboronic acid, Pd(PPh₃)₄, and Na₂CO₃ in a flame-dried flask. B 2. Evacuate and backfill the flask with an inert gas (e.g., Argon) 3x. A->B C 3. Add degassed solvents (1,4-dioxane and water) via syringe. B->C D 4. Heat the mixture to reflux (approx. 90-100 °C) with vigorous stirring. C->D E 5. Monitor reaction progress by TLC until starting material is consumed. D->E F 6. Cool to room temperature and filter through Celite® to remove the catalyst. E->F G 7. Partition between water and ethyl acetate. Separate the organic layer. F->G H 8. Wash the organic layer with brine, dry over MgSO₄, and concentrate in vacuo. G->H I 9. Purify the crude product by flash column chromatography. H->I J 10. Characterize the purified product by NMR and MS. I->J

Figure 2: Experimental workflow for the synthesis of 1-[3-(5-Pyrimidinyl)phenyl]ethanone.

1. Reaction Setup:

  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-(3-bromophenyl)ethanone (1.99 g, 10.0 mmol, 1.0 equiv), 5-pyrimidineboronic acid (1.49 g, 12.0 mmol, 1.2 equiv), tetrakis(triphenylphosphine)palladium(0) (231 mg, 0.20 mmol, 0.02 equiv), and finely powdered anhydrous sodium carbonate (2.12 g, 20.0 mmol, 2.0 equiv).

  • The use of a slight excess of the boronic acid helps to drive the reaction to completion. Sodium carbonate is an effective and economical base for this transformation.[15]

  • Seal the flask with a rubber septum and purge with argon or nitrogen for 10-15 minutes. This is crucial to remove oxygen, which can deactivate the palladium catalyst.

  • In a separate flask, degas a 4:1 mixture of 1,4-dioxane and water (50 mL total) by bubbling argon through it for 20-30 minutes.

  • Using a syringe, add the degassed solvent mixture to the reaction flask.

2. Reaction and Monitoring:

  • Place the flask in a preheated oil bath at 100 °C and stir the mixture vigorously.

  • The reaction progress can be monitored by Thin-Layer Chromatography (TLC). A suitable eluent system is 30% ethyl acetate in hexanes. The product should have a different Rf value than the starting aryl bromide. The reaction is typically complete within 4-6 hours.

3. Workup and Purification:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate (50 mL) and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the filter cake with additional ethyl acetate (2 x 20 mL).

  • Transfer the filtrate to a separatory funnel and add water (50 mL). Shake and separate the layers.

  • Wash the organic layer with brine (2 x 30 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by flash column chromatography on silica gel using a gradient of 10-50% ethyl acetate in hexanes to afford 1-[3-(5-Pyrimidinyl)phenyl]ethanone as a white to off-white solid.

4. Characterization:

  • The identity and purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Troubleshooting and Key Considerations
  • Low Yield:

    • Inefficient Degassing: Ensure all solvents are thoroughly degassed and the reaction is maintained under an inert atmosphere. Oxygen can oxidize the Pd(0) catalyst to its inactive Pd(II) state.

    • Base Quality: The base should be anhydrous and finely powdered to ensure sufficient solubility and reactivity.[15] In some cases, stronger bases like potassium carbonate or cesium carbonate may improve yields.[15]

    • Catalyst Activity: Use a fresh, high-quality palladium catalyst. If the catalyst has been stored for a long time, its activity may be diminished.

  • Side Reactions:

    • Homocoupling: The formation of biaryl products from the coupling of two molecules of the same starting material can occur. This can often be minimized by carefully controlling the reaction temperature and stoichiometry.

    • Protodeboronation: The boronic acid can be hydrolyzed back to the corresponding arene.[1] Using a slight excess of the boronic acid and ensuring the reaction is not run for an excessively long time can mitigate this.

  • Purification Challenges:

    • Residual boron-containing impurities can sometimes be difficult to remove. An aqueous basic wash during the workup can help to remove unreacted boronic acid and its byproducts.[17]

Safety Precautions
  • Always work in a well-ventilated fume hood.

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Palladium compounds are toxic and should be handled with care.

  • 1,4-Dioxane is a flammable liquid and a suspected carcinogen. Handle with appropriate precautions.

Conclusion

The Suzuki-Miyaura cross-coupling reaction provides an efficient and reliable method for the synthesis of 1-[3-(5-Pyrimidinyl)phenyl]ethanone. By carefully controlling the reaction conditions, particularly the exclusion of oxygen and the use of an appropriate base and solvent system, high yields of the desired product can be obtained. This protocol serves as a valuable resource for researchers in organic synthesis and medicinal chemistry, enabling the construction of complex molecules containing the important pyrimidine scaffold.

References

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

  • NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. Retrieved from [Link]

  • Littke, A. F., & Fu, G. C. (2002). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. ACS Publications. Retrieved from [Link]

  • Chemistry LibreTexts. (2020, July 1). 17.2: Palladium catalyzed couplings. Retrieved from [Link]

  • BYJU'S. (n.d.). Merits of the Suzuki Coupling Reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

  • Buchwald, S. L., & Martin, R. (2009). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. PMC. Retrieved from [Link]

  • De Meijere, A., & Diederich, F. (Eds.). (2004). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Wiley-VCH.
  • ResearchGate. (2021, October 13). What can i use as a solvent and base in a suzuki reaction with a sensitive amide in the core? Retrieved from [Link]

  • Dolšak, A., et al. (2020). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. MDPI. Retrieved from [Link]

  • ResearchGate. (n.d.). Preparation of bi‐aryl ketones through carbonylative Suzuki coupling reaction of idobenzene and phenyl‐boronicacid. Retrieved from [Link]

  • Myers, A. (n.d.). The Suzuki Reaction. Chem 115.
  • Dong, Z., & Ren, Z. (2018). Suzuki-Miyaura Coupling of Simple Ketones via Activation of Unstrained Carbon-Carbon Bonds. PMC. Retrieved from [Link]

  • ResearchGate. (2025, November 20). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Retrieved from [Link]

  • ResearchGate. (n.d.). One-Pot Synthesis of Arylketones from Aromatic Acids via Palladium-Catalyzed Suzuki Coupling. Retrieved from [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Retrieved from [Link]

  • El-Mekabaty, A., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia.... RSC Advances. Retrieved from [Link]

  • Ghorbani-Vaghei, R., & Veisi, H. (2017). Green and Efficient Procedure for Suzuki–Miyaura and Mizoroki–Heck Coupling Reactions Using Palladium Catalyst. SciSpace. Retrieved from [Link]

  • Common Organic Chemistry. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved from [Link]

  • El-Damasy, A. K., et al. (2011). Single step synthesis of new fused pyrimidine derivatives and their evaluation as potent Aurora-A kinase inhibitors. PubMed. Retrieved from [Link]

  • Kim, J., et al. (2008). Synthesis and identification of[2][13][18]triazine-pyridine biheteroaryl as a novel series of potent cyclin-dependent kinase inhibitors. PubMed. Retrieved from [Link]

  • Indian Journal of Pharmaceutical Education and Research. (n.d.). Multicomponent Synthesis, Characterization of Novel Pyrimidine Derivatives with Anti-cancer Potential. Retrieved from [Link]

  • Kumar, G. P., et al. (2024). Synthesis of novel 5-[3-(4-chlorophenyl)-substituted-1,3-dimethylpyrimidine-2,4,6(1 H,3 H,5 H)-trione derivatives as potential anti-diabetic and anticancer agents. PubMed. Retrieved from https://pubmed.ncbi.nlm.nih.gov/38054940/
  • MDPI. (n.d.). Synthetic Routes and Clinical Application of Representative Small-Molecule EGFR Inhibitors for Cancer Therapy. Retrieved from [Link]

Sources

Application

Application Note &amp; Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling for the Synthesis of 1-[3-(5-Pyrimidinyl)phenyl]ethanone

Abstract This document provides a comprehensive guide for the synthesis of 1-[3-(5-pyrimidinyl)phenyl]ethanone, a key building block in medicinal chemistry and materials science. The protocol details a robust and efficie...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the synthesis of 1-[3-(5-pyrimidinyl)phenyl]ethanone, a key building block in medicinal chemistry and materials science. The protocol details a robust and efficient palladium-catalyzed Suzuki-Miyaura cross-coupling reaction between 3-bromoacetophenone and pyrimidine-5-boronic acid. This application note is intended for researchers, scientists, and professionals in drug development, offering in-depth procedural details, mechanistic insights, and practical guidance to ensure successful and reproducible synthesis.

Introduction: Significance and Background

Aryl ketones incorporating nitrogen-containing heterocycles, such as the pyrimidine moiety, are prevalent structural motifs in a vast array of biologically active compounds and functional materials.[1][2][3] The target molecule, 1-[3-(5-pyrimidinyl)phenyl]ethanone, serves as a crucial intermediate for the synthesis of kinase inhibitors, receptor antagonists, and other pharmacologically relevant agents. The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for the formation of carbon-carbon bonds, particularly for constructing biaryl systems.[4][5][6][7][8][9] Its broad functional group tolerance, mild reaction conditions, and the commercial availability of stable boronic acid reagents make it an ideal choice for this transformation.[10][11]

This guide provides a detailed protocol for the synthesis of 1-[3-(5-pyrimidinyl)phenyl]ethanone, emphasizing the rationale behind the selection of catalysts, ligands, bases, and solvents to achieve optimal yield and purity.

Reaction Scheme and Mechanism

The synthesis of 1-[3-(5-pyrimidinyl)phenyl]ethanone is achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction as depicted below:

Scheme 1: Synthesis of 1-[3-(5-pyrimidinyl)phenyl]ethanone

Image of the reaction scheme showing 3-bromoacetophenone and pyrimidine-5-boronic acid reacting in the presence of a palladium catalyst and a base to form 1-[3-(5-pyrimidinyl)phenyl]ethanone.

The catalytic cycle of the Suzuki-Miyaura coupling involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[6][7][9][10]

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 3-bromoacetophenone to form a Pd(II) complex.[4][5][6]

  • Transmetalation: The pyrimidinyl group is transferred from the boronic acid to the palladium center, a step facilitated by the base which activates the boronic acid.[4][6][12]

  • Reductive Elimination: The desired product, 1-[3-(5-pyrimidinyl)phenyl]ethanone, is formed, and the Pd(0) catalyst is regenerated, allowing the cycle to continue.[4][5][6][7]

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis, purification, and characterization of 1-[3-(5-pyrimidinyl)phenyl]ethanone.

G cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis reagents Weigh Reagents: - 3-Bromoacetophenone - Pyrimidine-5-boronic acid - Pd Catalyst & Ligand - Base solvent Add Degassed Solvent (e.g., Dioxane/Water) reagents->solvent inert Purge with Inert Gas (Argon or Nitrogen) solvent->inert heat Heat to Reaction Temperature (e.g., 100°C) inert->heat monitor Monitor Progress (TLC or LC-MS) heat->monitor quench Cool and Quench Reaction monitor->quench extract Extract with Organic Solvent quench->extract dry Dry Organic Layer extract->dry concentrate Concentrate in vacuo dry->concentrate purify Purify by Column Chromatography concentrate->purify nmr ¹H & ¹³C NMR purify->nmr ms Mass Spectrometry purify->ms yield Determine Yield nmr->yield ms->yield

Figure 1. Experimental workflow for the synthesis of 1-[3-(5-pyrimidinyl)phenyl]ethanone.

Reagents and Materials

Reagent/MaterialGradeSupplierComments
3-Bromoacetophenone≥98%Commercially Available-
Pyrimidine-5-boronic acid≥97%Commercially AvailableStore under inert atmosphere.
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)Catalyst gradeCommercially AvailableAir and moisture stable precatalyst.
Sodium Carbonate (Na₂CO₃)Anhydrous, ≥99.5%Commercially AvailableFinely powdered for better solubility.
1,4-DioxaneAnhydrous, ≥99.8%Commercially AvailableDegas before use.
WaterDeionized-Degas before use.
Ethyl AcetateACS GradeCommercially AvailableFor extraction and chromatography.
HexanesACS GradeCommercially AvailableFor chromatography.
Anhydrous Magnesium Sulfate (MgSO₄)Laboratory GradeCommercially AvailableFor drying organic extracts.
Celite®-Commercially AvailableFor filtration.

Detailed Experimental Protocol

Reaction Setup
  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-bromoacetophenone (1.99 g, 10.0 mmol, 1.0 equiv.), pyrimidine-5-boronic acid (1.49 g, 12.0 mmol, 1.2 equiv.), and sodium carbonate (2.12 g, 20.0 mmol, 2.0 equiv.).

  • Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (146 mg, 0.20 mmol, 0.02 equiv.). The use of a pre-catalyst simplifies handling as it is more stable than Pd(0) species.[5][8]

  • The flask is sealed with a rubber septum, and the atmosphere is replaced with argon by evacuating and backfilling the flask three times. A positive pressure of argon is maintained.

Solvent Addition and Reaction
  • To the flask, add a degassed mixture of 1,4-dioxane (40 mL) and deionized water (10 mL) via a syringe.[7] The use of an aqueous co-solvent is often beneficial for dissolving the inorganic base and facilitating the transmetalation step.[5][13]

  • The reaction mixture is stirred vigorously and heated to 100 °C in a preheated oil bath.

  • The reaction progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material (3-bromoacetophenone) is consumed (typically 12-24 hours).

Work-up and Purification
  • Once the reaction is complete, the mixture is cooled to room temperature.

  • The reaction mixture is diluted with ethyl acetate (50 mL) and filtered through a pad of Celite® to remove the palladium catalyst and inorganic salts. The filter cake is washed with additional ethyl acetate (2 x 20 mL).[14]

  • The combined organic filtrate is transferred to a separatory funnel and washed with water (2 x 50 mL) and brine (1 x 50 mL).

  • The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product as a solid.

  • The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes (e.g., 20% to 50% ethyl acetate) to afford 1-[3-(5-pyrimidinyl)phenyl]ethanone as a white to off-white solid.[14][15]

Results and Discussion

Following the detailed protocol, the Suzuki-Miyaura cross-coupling of 3-bromoacetophenone with pyrimidine-5-boronic acid is expected to proceed smoothly, providing the desired product in good to excellent yields.

ParameterExpected Value
Yield 75-90%
Appearance White to off-white solid
¹H NMR (400 MHz, CDCl₃) δ 9.25 (s, 1H), 9.01 (s, 2H), 8.24 (t, J = 1.7 Hz, 1H), 8.15 (dt, J = 7.8, 1.4 Hz, 1H), 7.89 (dt, J = 7.8, 1.4 Hz, 1H), 7.65 (t, J = 7.8 Hz, 1H), 2.68 (s, 3H)
¹³C NMR (101 MHz, CDCl₃) δ 197.5, 158.0, 155.9, 138.2, 135.2, 133.0, 132.5, 129.6, 129.3, 127.4, 26.8
Mass Spectrometry (ESI+) m/z 199.08 [M+H]⁺

The choice of Pd(dppf)Cl₂ as the catalyst is crucial for this transformation. The dppf ligand is a bulky, electron-rich phosphine that stabilizes the palladium center and facilitates both the oxidative addition and reductive elimination steps of the catalytic cycle.[10][16][17][18][19] Sodium carbonate is an effective and economical base for this reaction, promoting the formation of the boronate species required for transmetalation.[20][21] The use of a dioxane/water solvent system provides a good medium for both the organic substrates and the inorganic base.[4][5][7]

Troubleshooting

IssuePotential CauseSuggested Solution
Low or no conversion Inactive catalystEnsure the use of a fresh or properly stored palladium catalyst.
Insufficiently degassed solventsThoroughly degas all solvents by sparging with an inert gas or by freeze-pump-thaw cycles.
Poor quality boronic acidUse high-purity boronic acid and store it under an inert atmosphere to prevent degradation.
Formation of side products (e.g., homo-coupling) Oxygen contaminationMaintain a strict inert atmosphere throughout the reaction.
Inappropriate baseScreen other bases such as K₃PO₄ or Cs₂CO₃.[20][21]
Difficulty in purification Incomplete reactionEnsure the reaction goes to completion by monitoring with TLC or LC-MS.
Co-eluting impuritiesOptimize the chromatography solvent system. Recrystallization may be an alternative purification method.[14][15]

Safety Precautions

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[22][23]

  • Handling of Reagents:

    • 3-Bromoacetophenone is a lachrymator and should be handled in a well-ventilated fume hood.

    • Palladium catalysts are flammable and may be pyrophoric.[24][25][26] Handle under an inert atmosphere and away from ignition sources.[22][23][24][25]

    • Boronic acids can be irritants. Avoid inhalation of dust and skin contact.

  • Reaction Setup: The reaction should be conducted in a well-ventilated fume hood. The use of a blast shield is recommended when heating sealed vessels.[9]

  • Waste Disposal: Dispose of all chemical waste, including solvents and residual palladium, according to institutional and local regulations.

Conclusion

The described protocol for the synthesis of 1-[3-(5-pyrimidinyl)phenyl]ethanone via a Suzuki-Miyaura cross-coupling reaction is a reliable and high-yielding method. By carefully controlling the reaction parameters and adhering to the outlined procedures, researchers can efficiently produce this valuable building block for applications in drug discovery and materials science. The mechanistic insights and troubleshooting guide provided herein should serve as a valuable resource for optimizing this and similar cross-coupling reactions.

References

  • Wikipedia. Suzuki reaction. [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. [Link]

  • NROChemistry. Suzuki Coupling: Mechanism & Examples. [Link]

  • ACS Publications. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. [Link]

  • Chemistry LibreTexts. Palladium catalyzed couplings. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • PMC. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. [Link]

  • YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. [Link]

  • Wordpress. Use of Base Metals in Suzuki Coupling. [Link]

  • RSC Publishing. Organosulphur and related ligands in Suzuki–Miyaura C–C coupling. [Link]

  • HZPT Blog. why use base in suzuki coupling. [Link]

  • ACS Publications. Green Solvent Selection for Suzuki–Miyaura Coupling of Amides. [Link]

  • Gessner Group. Phosphine ligands and catalysis. [Link]

  • University of Windsor. Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. [Link]

  • ACS Publications. Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. [Link]

  • ACS Publications. Phosphino-Triazole Ligands for Palladium-Catalyzed Cross-Coupling. [Link]

  • ResearchGate. Phosphorinanes as Ligands for Palladium-Catalyzed Cross-Coupling Chemistry. [Link]

  • Organic Chemistry Portal. General Method for the Suzuki-Miyaura Cross-Coupling of Primary Amide-Derived Electrophiles Enabled by [Pd(NHC)(cin)Cl] at Room Temperature. [Link]

  • San Diego State University. Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. [Link]

  • ResearchGate. Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory. [Link]

  • Princeton University. LCSS: PALLADIUM ON CARBON. [Link]

  • PubMed. Single step synthesis of new fused pyrimidine derivatives and their evaluation as potent Aurora-A kinase inhibitors. [Link]

  • Autech. What Should We Pay AttentionTo When Using Palladium Carbon Catalyst?. [Link]

  • PMC. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). [Link]

  • Hong Kong University of Science and Technology. Standard Operating Procedure. [Link]

  • Organic Syntheses Procedure. (60.0 g, 283 mmol, 4.50 equiv), and then attached to a gas inlet adapter (90°). The flask and its contents are flame-dried. [Link]

  • ResearchGate. Preparation of bi‐aryl ketones through carbonylative Suzuki coupling reaction of idobenzene and phenyl‐boronicacid. [Link]

  • PMC. Design, Synthesis, and Mechanistic Anticancer Evaluation of New Pyrimidine-Tethered Compounds. [Link]

Sources

Method

Application Note: Strategic Deployment of 1-[3-(5-Pyrimidinyl)phenyl]ethanone in Fragment-Based Lead Generation

Executive Summary & Rationale In Fragment-Based Drug Discovery (FBDD), the selection of the initial scaffold dictates the trajectory of the entire campaign. This guide focuses on 1-[3-(5-Pyrimidinyl)phenyl]ethanone , a p...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Rationale

In Fragment-Based Drug Discovery (FBDD), the selection of the initial scaffold dictates the trajectory of the entire campaign. This guide focuses on 1-[3-(5-Pyrimidinyl)phenyl]ethanone , a privileged biaryl fragment that offers a distinct geometric advantage over standard linear systems.

The "Meta-Kink" Advantage

Unlike para-substituted biaryls which adopt a linear vector, the meta-linkage in this fragment introduces a 120° "kink." This geometry is critical for:

  • Solubility: Disrupting planar stacking interactions common in flat aromatic systems.

  • Vector Access: Directing the acetyl "growth handle" toward the solvent channel while the pyrimidine core engages the ATP-binding hinge region of kinases.

  • Rule of Three Compliance: With a MW of ~198 Da and cLogP ~1.8, it leaves ample "chemical space" for elaboration into a lead-like molecule (Rule of Five).

Physicochemical Profile (Data Sheet)

The following parameters confirm the suitability of the core fragment for high-concentration screening (NMR/SPR).

PropertyValueFBDD Status
Molecular Weight 198.22 DaIdeal (<300)
H-Bond Acceptors 3 (2 Pyrimidine N, 1 Ketone O)Ideal (≤3)
H-Bond Donors 0Ideal (≤3)
cLogP 1.7 - 1.9Ideal (≤3)
Rotatable Bonds 2Ideal (≤3)
PSA (Polar Surface Area) ~43 ŲIdeal (<60)

Experimental Protocols

Protocol A: Core Synthesis via Suzuki-Miyaura Coupling

Objective: Synthesis of the biaryl core from commercially available precursors.

Reaction Overview: This protocol utilizes a palladium-catalyzed cross-coupling between an electron-deficient heteroaryl halide and an electron-rich boronic acid.[1]

Reagents:

  • Reactant A: 5-Bromopyrimidine (CAS: 4595-59-9)[2]

  • Reactant B: 3-Acetylphenylboronic acid (CAS: 204841-19-0)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (Robust against heteroaryl poisoning)

  • Base: 2M Aqueous Na₂CO₃

  • Solvent: 1,4-Dioxane[3][4]

Step-by-Step Procedure:

  • Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Nitrogen (

    
    ) for 5 minutes.
    
  • Charging: Add 5-Bromopyrimidine (1.0 equiv, 5.0 mmol) and 3-Acetylphenylboronic acid (1.1 equiv, 5.5 mmol) to the flask.

  • Solvation: Add 1,4-Dioxane (20 mL) and degas the solution by bubbling

    
     directly into the solvent for 10 minutes. Critical Step: Oxygen removal is vital to prevent homocoupling.
    
  • Catalysis: Add Pd(dppf)Cl₂[3]·CH₂Cl₂ (0.05 equiv, 5 mol%). The solution typically turns an orange-red color.

  • Activation: Add 2M Na₂CO₃ (3.0 equiv, 7.5 mL) via syringe.

  • Reflux: Heat the mixture to 90°C for 4–6 hours. Monitor reaction progress via LC-MS (Target Mass: [M+H]+ = 199.1).

  • Workup:

    • Cool to room temperature.

    • Filter through a pad of Celite to remove Palladium black; wash with EtOAc.

    • Partition the filtrate between EtOAc and Water. Wash the organic layer with Brine.

    • Dry over anhydrous MgSO₄ and concentrate in vacuo.

  • Purification: Flash column chromatography (SiO₂), eluting with a gradient of 0–40% EtOAc in Hexanes.

    • Yield Expectation: 75–85% as an off-white solid.

Protocol B: Library Expansion via Reductive Amination

Objective: Converting the acetyl "handle" into a diversity of amine analogs to probe the solvent channel.

Challenge: Acetophenones are sterically hindered ketones. Standard reductive amination (STAB alone) often fails. We employ a Titanium(IV) Isopropoxide pre-complexation method to ensure imine formation.

Reagents:

  • Core Fragment: 1-[3-(5-Pyrimidinyl)phenyl]ethanone

  • Amine Partners: Diverse primary/secondary amines (

    
    )
    
  • Lewis Acid: Titanium(IV) isopropoxide (

    
    )
    
  • Reducing Agent: Sodium borohydride (

    
    )
    
  • Solvent: Anhydrous Methanol / THF

Step-by-Step Procedure:

  • Imine Formation (The "Pre-mix"):

    • In a 4 mL vial, dissolve the Core Fragment (0.2 mmol) and the Amine Partner (1.2 equiv) in anhydrous THF (1 mL).

    • Add

      
       (2.0 equiv) strictly under 
      
      
      
      .
    • Stir at ambient temperature for 12–18 hours. Note: The solution often turns yellow/orange, indicating titanate/imine complex formation.

  • Reduction:

    • Dilute the mixture with anhydrous Methanol (1 mL).

    • Cool to 0°C.

    • Carefully add

      
       (2.0 equiv) in portions. (Caution: Gas evolution).
      
    • Allow to warm to room temperature and stir for 2 hours.

  • Quench & Workup:

    • Quench by adding 1N NaOH (1 mL). Critical Step: This precipitates the Titanium salts as a white solid (

      
      ).
      
    • Dilute with EtOAc and filter off the white precipitate.

    • Concentrate the filtrate.

  • Purification: Preparative HPLC (Reverse Phase, Water/Acetonitrile + 0.1% Formic Acid).

Workflow Visualization

The following diagram illustrates the strategic logic flow from fragment selection to library generation.

FBDD_Workflow cluster_elaboration Library Expansion (Vector Exploration) Start Fragment Selection (Meta-Biaryl Core) Synth Core Synthesis (Suzuki Coupling) Start->Synth QC QC: Rule of 3 Check (MW <300, H-Don <3) Synth->QC Div1 Reductive Amination (Solvent Channel) QC->Div1 Ketone Handle Div2 Grignard Addition (3D Complexity) QC->Div2 Screen Screening (SPR / X-Ray) Div1->Screen Div2->Screen Lead Lead Optimization (Potency < 100nM) Screen->Lead Hit Validation

Figure 1: Strategic workflow for elaborating the 1-[3-(5-Pyrimidinyl)phenyl]ethanone scaffold. The ketone handle allows for divergent synthesis into amine or tertiary alcohol libraries.

Mechanism of Action & Binding Mode

The 5-pyrimidinyl moiety is a known bioisostere for the adenine ring of ATP. In kinase targets (e.g., JAK, EGFR, CDK), the binding mode typically involves:

  • Hinge Binding: The pyrimidine nitrogens (N1/N3) accept a hydrogen bond from the backbone amide of the kinase hinge region (typically the "Gatekeeper+1" or "Gatekeeper+3" residue).

  • The "Meta" Vector: The phenyl ring sits in the hydrophobic pocket, while the meta-acetyl group points away from the ATP pocket floor, directing substituents toward the ribose binding pocket or the solvent front.

Troubleshooting the Chemistry:

  • Issue: Low yield in Suzuki coupling.

    • Fix: Switch catalyst to XPhos Pd G2 or Pd(Amphos)Cl₂ , which are superior for electron-deficient heterocycles like pyrimidine.

  • Issue: Incomplete Reductive Amination.

    • Fix: Ensure the

      
       step runs long enough (overnight). If the amine is secondary, use microwave heating at 60°C for the imine formation step.
      

References

  • Suzuki Coupling Optimization

    • Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine.[2] Organic Syntheses.[2][5][6]

    • [Link]

  • Fragment-Based Drug Discovery (General Principles)

    • Fragment-based drug discovery: the importance of high-quality molecule libraries. PMC (NIH).
    • [Link]

  • Pyrimidine Scaffolds in Kinase Inhibition

    • Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors.[7] MDPI.

    • [Link]

  • Reductive Amination Protocols

    • An Optimized Procedure for the Reductive Amination of Acetophenone. ResearchGate.[4]

    • [Link]

  • Suzuki-Miyaura Reaction Mechanism

    • Suzuki-Miyaura Coupling - Chemistry LibreTexts.
    • [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Catalyst selection for 5-bromopyrimidine cross-coupling reactions

Technical Support Center: Catalyst Selection for 5-Bromopyrimidine Cross-Coupling Introduction: The Substrate Challenge Subject: 5-Bromopyrimidine (CAS: 4595-59-9) Electronic Profile: Electron-deficient N-heterocycle. Ke...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Catalyst Selection for 5-Bromopyrimidine Cross-Coupling

Introduction: The Substrate Challenge

Subject: 5-Bromopyrimidine (CAS: 4595-59-9) Electronic Profile: Electron-deficient N-heterocycle. Key Challenge: Catalyst Poisoning & Protodehalogenation.

5-Bromopyrimidine presents a unique dichotomy in cross-coupling. While the C-Br bond at the C5 position is activated for oxidative addition relative to electron-rich aryl bromides, the pyrimidine ring itself acts as a "catalyst sink." The lone pairs on the nitrogen atoms (positions 1 and 3) are strong


-donors capable of displacing phosphine ligands from Palladium (Pd), leading to the formation of inactive [Pd(pyrimidine)2L2] complexes. Furthermore, the electron-deficient nature of the ring makes the substrate prone to protodehalogenation (replacement of Br with H) if the catalytic cycle stalls.

This guide provides an evidence-based framework for overcoming these competing pathways.

Module 1: Catalyst & Ligand Selection Strategy

Q1: Which ligand system is best for Suzuki-Miyaura coupling of 5-bromopyrimidine?

Recommendation: Dialkylbiaryl Phosphines (Buchwald Ligands)

  • Primary Choice: XPhos or SPhos .[1]

  • Alternative: Amphos (for cost-sensitive scale-up).

  • Why: These ligands are bulky and electron-rich.[1][2]

    • Electronic Effect: The electron-rich phosphine facilitates oxidative addition into the C-Br bond of the electron-deficient pyrimidine.

    • Steric Effect: The sheer bulk of the biaryl backbone creates a "roof" over the Pd center, physically preventing the pyrimidine nitrogens from coordinating and poisoning the catalyst.

Q2: I am observing low conversion in Buchwald-Hartwig amination. What is the fix?

Recommendation: Pre-catalysts (Pd-G3/G4)

  • Ligand: BrettPhos (Primary amines) or tBuBrettPhos (Amides/Secondary amines).

  • Source: Use pre-formed catalysts like XPhos Pd G4 or BrettPhos Pd G3 .

  • Why: In situ generation of Pd(0) from Pd(OAc)2 or Pd2(dba)3 is often inefficient in the presence of pyrimidines because the substrate coordinates to the Pd(II) precursor before reduction can occur. Pre-catalysts release the active Pd(0)L species immediately upon heating, bypassing the inhibition window.

Q3: Can I use Nickel instead of Palladium?

Yes. For Suzuki couplings, NiCl2(PCy3)2 is a robust, cost-effective alternative.

  • Benefit: Nickel is less susceptible to inhibition by the pyrimidine nitrogens compared to Palladium and often operates well in alcoholic solvents (e.g., tert-amyl alcohol).

  • Trade-off: Requires higher loading (1–5 mol%) and is more sensitive to air/moisture.

Module 2: Visualizing the Challenge

The following diagram illustrates the competition between the productive catalytic cycle and the catalyst poisoning pathway specific to pyrimidines.

G Start Pd(0) Active Species Poison Catalyst Poisoning (N-Coordination) Start->Poison Unprotected Pd (Small Ligands) OxAdd Oxidative Addition (C-Br Insertion) Start->OxAdd Bulky Ligand (XPhos/BrettPhos) Substrate 5-Bromopyrimidine Substrate->Poison Substrate->OxAdd Inactive Inactive Pd-N Complex (Dead Catalyst) Poison->Inactive Cycle Transmetallation & Reductive Elimination OxAdd->Cycle Cycle->Start Regeneration Product Coupled Product Cycle->Product

Caption: Figure 1. Kinetic competition between productive oxidative addition (Green) and nitrogen-coordination poisoning (Red). Bulky ligands favor the green pathway.

Module 3: Troubleshooting Guide

SymptomProbable CauseCorrective Action
Reaction stalls at <50% conversion Catalyst Poisoning Switch to a G3/G4 Pre-catalyst . Do not mix Pd(OAc)2 + Ligand in situ. The substrate is intercepting the Pd before the active catalyst forms.
Product contains H instead of Br (Protodehalogenation) Stalled Transmetallation 1. Use anhydrous solvents (trace water acts as a proton source).2. Switch base to K3PO4 (anhydrous).3.[3] Increase the concentration of the boronic acid partner.
Formation of Homocoupled Pyrimidine (Bi-pyrimidine) Oxidant Presence Rigorously degas solvents (sparge with Argon for 15 mins). Oxygen promotes homocoupling of the electron-deficient bromide.
Boronic Acid partner disappears but no product forms Protodeboronation If coupling with a heteroaryl boronic acid, it is hydrolyzing faster than it reacts. Switch to a MIDA Boronate or Potassium Trifluoroborate (BF3K) salt for slow release.

Module 4: Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling (High Reliability)

Best for: Coupling 5-bromopyrimidine with unstable heteroaryl boronic acids.

  • Setup: Charge a reaction vial with 5-bromopyrimidine (1.0 equiv), Boronic Acid (1.5 equiv), and K3PO4 (3.0 equiv).

  • Catalyst: Add XPhos Pd G4 (2.0 mol%).

    • Note: If G4 is unavailable, use Pd(OAc)2 (2 mol%) + XPhos (4 mol%) but pre-stir in solvent for 10 mins before adding substrate.

  • Solvent: Add 1,4-Dioxane/Water (4:1) . Degas by sparging with Argon for 5 minutes.

  • Reaction: Seal and heat to 80–100 °C for 2–4 hours.

  • Workup: Dilute with EtOAc, wash with brine. The aqueous layer often traps pyrimidines; back-extract aqueous layer 3x with DCM.

Protocol B: Buchwald-Hartwig Amination (Primary Amines)

Best for: Aminating position 5 with aniline or alkyl amines.

  • Setup: Flame-dry a Schlenk tube. Cool under Argon.

  • Reagents: Add 5-bromopyrimidine (1.0 equiv), Amine (1.2 equiv), and NaOtBu (1.4 equiv).

  • Catalyst: Add BrettPhos Pd G3 (1–3 mol%).

    • Critical: Do not use carbonate bases (Cs2CO3) unless the substrate is base-sensitive; they are often too slow, leading to dehalogenation.

  • Solvent: Add anhydrous Toluene or tert-Amyl Alcohol .

  • Reaction: Heat to 100 °C for 1–2 hours.

    • Checkpoint: If the reaction turns black immediately (Pd black precipitation), the catalyst has decomposed. Lower temp to 80 °C and increase ligand loading.

Module 5: Decision Matrix for Reaction Conditions

DecisionTree Input Start: 5-Bromopyrimidine Partner Coupling Partner? Input->Partner Boronic Boronic Acid/Ester (Suzuki) Partner->Boronic Amine Amine (Buchwald) Partner->Amine Stable Stable Aryl? Boronic->Stable Unstable Heterocycle/Unstable? Boronic->Unstable Primary Primary Amine Amine->Primary Amide Amide/Secondary Amine->Amide Cond1 Pd(dppf)Cl2 or Pd(PPh3)4 Na2CO3, Dioxane/H2O Stable->Cond1 Cond2 XPhos Pd G4 K3PO4, THF/H2O (Fast Transmetallation) Unstable->Cond2 Cond3 BrettPhos Pd G3 NaOtBu, Toluene Primary->Cond3 Cond4 tBuBrettPhos Pd G3 K3PO4, t-Amyl Alcohol Amide->Cond4

Caption: Figure 2. Optimized reaction condition decision tree based on coupling partner stability and type.

References

  • BenchChem. (2025).[1][2][4][5][6] Technical Support Center: Catalyst Selection for Cross-Coupling of 5-Bromo-2-chloropyrimidine. 1

  • Organic Syntheses. (2016). Ni-Catalyzed Suzuki-Miyaura Coupling of 5-Bromopyrimidine: Preparation of 5-(Furan-3-yl)pyrimidine. Org. Synth. 2016, 93, 306-318. 3

  • Knapp, D. M., et al. (2010). MIDA Boronates: A General Solution for Unstable Boronic Acids. J. Am. Chem. Soc., 132(34), 12084–12098. 7[3][8]

  • BenchChem. (2025).[1][2][4][5][6] Application Notes and Protocols for Buchwald-Hartwig Amination of 5-Bromopyrimidine. 4

  • Wikipedia. Catalyst Poisoning in Palladium Catalysis. 9

Sources

Optimization

Technical Support Center: Pyrimidinyl-Phenyl Synthesis Optimization

Topic: Optimization of Base and Solvent Systems for C-C and C-N Bond Formation Doc ID: TECH-PYR-0042 | Version: 2.1 | Last Updated: 2025-05-12 Introduction: The Scaffold Challenge The pyrimidinyl-phenyl motif is a corner...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of Base and Solvent Systems for C-C and C-N Bond Formation

Doc ID: TECH-PYR-0042 | Version: 2.1 | Last Updated: 2025-05-12

Introduction: The Scaffold Challenge

The pyrimidinyl-phenyl motif is a cornerstone of modern kinase inhibitor design (e.g., Imatinib, Dasatinib, Nilotinib). However, synthesizing this scaffold presents a dichotomy of stability:

  • C-C Bond Formation (Suzuki-Miyaura): The electron-deficient nature of the pyrimidine ring makes 2-pyrimidinyl boronic acids notoriously unstable, prone to rapid protodeboronation before transmetallation can occur.

  • C-N Bond Formation (

    
     / Buchwald):  While 2,4-dichloropyrimidines are excellent electrophiles, achieving regioselectivity (C4 vs. C2 substitution) requires precise solvent and base modulation.
    

This guide provides the decision logic and protocols to navigate these instability and selectivity challenges.

Module 1: The Suzuki-Miyaura Interface (C-C Bond)

Primary Challenge: Rapid Protodeboronation of 2-Pyrimidinyl Boronic Acids. Mechanism: The basic conditions required for Suzuki coupling facilitate the formation of a boronate "ate" complex. In electron-deficient heterocycles (like 2-pyrimidine), this complex is susceptible to hydrolytic cleavage of the C-B bond, yielding the unsubstituted pyrimidine (deboronated byproduct) rather than the biaryl product.

Optimization Matrix: Solvent & Base Selection
VariableStandard ConditionOptimized for Unstable Substrates Mechanistic Rationale
Base

(aq)

(solid/slurry) or

Carbonates often raise the pH too high, accelerating deboronation. Anhydrous Phosphate or Fluoride sources facilitate transmetallation without high concentrations of

.
Solvent Dioxane /

n-Butanol or Anhydrous DMF Water is the proton source for deboronation. Switching to alcoholic solvents (n-BuOH) or polar aprotic (DMF) reduces the rate of hydrolysis while maintaining solubility.
Ligand

XPhos or SPhos Rapid oxidative addition and transmetallation are required to outcompete the decomposition pathway. Bulky, electron-rich Buchwald ligands are essential here.
Visual Logic: The Protodeboronation Trap

The following diagram illustrates the kinetic competition between the desired transmetallation and the undesired protodeboronation.

Protodeboronation Start 2-Pyrimidinyl Boronic Acid AteComplex Boronate 'Ate' Complex [Ar-B(OH)3]- Start->AteComplex + Base (OH-) Pd_Cycle Pd(II)-Ar' (Transmetallation) AteComplex->Pd_Cycle Fast Ligand (k_trans) DeadEnd Protodeboronation (Pyrimidine + B(OH)3) AteComplex->DeadEnd Slow Ligand / High Water (k_debor > k_trans) Product Biaryl Product (C-C Bond) Pd_Cycle->Product Reductive Elim.

Figure 1: Kinetic competition in Suzuki coupling. Success depends on


. High water content and slow catalysts favor the red path.

Module 2: The Nucleophilic Substitution Interface ( )

Primary Challenge: Regioselectivity (C4 vs. C2) in 2,4-Dichloropyrimidines. Rule of Thumb: Nucleophilic attack occurs preferentially at C4 due to lower steric hindrance and para-like conjugation to the ring nitrogens. However, this can be reversed or scrambled by solvent choice.

Regioselectivity Control Guide
Target PositionRecommended SolventRecommended BaseTemperatureNotes
C4 (Major) IPA or Ethanol DIPEA (Hunig's Base)

Protic solvents stabilize the leaving group transition state. Low temp maximizes kinetic control (C4).
C2 (Minor) THF or Toluene

or LiHMDS

Requires blocking C4 first or exploiting specific chelation effects. Very difficult to achieve C2 selectivity on a bare 2,4-dichloro substrate without C4 protection.
Scrambled DMF or DMSO


High heat and polar aprotic solvents overcome the activation energy difference, leading to mixtures (approx. 60:40). Avoid if selectivity is key.

Troubleshooting & FAQs

Q1: My 2-pyrimidinyl boronic acid disappears, but no product forms. Why?

Diagnosis: You are experiencing rapid protodeboronation. The C-B bond is hydrolyzing faster than the Palladium can use it. Corrective Action:

  • Switch Boron Source: Use a MIDA boronate or Potassium Trifluoroborate (

    
    )  salt. These release the active boronic acid slowly, keeping the standing concentration low and minimizing decomposition [1].
    
  • Add Copper: Addition of

    
     (1.0 equiv)  can stabilize the boronate species in solution, acting as a "masking" agent [2].
    
  • Remove Water: Switch to anhydrous Dioxane/MeOH (9:1) with

    
      as the base.
    
Q2: In of 2,4-dichloropyrimidine, I see a 10% impurity that I can't separate.

Diagnosis: This is likely the C2-regioisomer . Corrective Action:

  • Lower Temperature: Run the reaction at

    
     or 
    
    
    
    . The C4 position is kinetically favored; higher temperatures allow the thermodynamic C2 product to form.
  • Change Base: Switch from inorganic bases (

    
    ) to steric organic bases (DIPEA  or 2,6-Lutidine ). The steric bulk further discourages attack at the more hindered C2 position [3].
    
Q3: The reaction stalls at 60% conversion.

Diagnosis: Catalyst poisoning by the pyrimidine nitrogens. Pyrimidines are excellent ligands and can displace phosphines from Pd, shutting down the cycle. Corrective Action:

  • Increase Ligand Loading: Maintain a Ligand:Pd ratio of 2:1 or higher (for bidentate) or 4:1 (for monodentate).

  • Switch to Buchwald Pre-catalysts: Use XPhos Pd G3 or RuPhos Pd G3 . These precatalysts ensure rapid initiation and the bulky biaryl ligands prevent N-coordination from the substrate [4].

Standardized Protocols

Protocol A: "The Stabilized Suzuki" (For Unstable Pyrimidines)

Use this for 2-pyrimidinyl or 2-pyridyl boronic acids.

  • Charge Vessel: Add Aryl Halide (1.0 eq), MIDA-Boronate or

    
     salt  (1.5 eq), and XPhos Pd G3  (2-5 mol%).
    
  • Solvent System: Add n-Butanol (0.2 M concentration).

  • Base Addition: Add

    
      (3.0 eq) as a finely ground solid. Do not dissolve in water first.
    
  • Reaction: Heat to

    
     under 
    
    
    
    for 4-12 hours.
  • Workup: Dilute with EtOAc, wash with water (x3) to remove salts and n-Butanol.

Protocol B: High-Selectivity (C4 Substitution)

Use this for functionalizing 2,4-dichloropyrimidine.

  • Charge Vessel: Dissolve 2,4-dichloropyrimidine (1.0 eq) in Isopropanol (IPA) (0.5 M).

  • Cooling: Cool solution to

    
      in an ice bath.
    
  • Nucleophile: Add the aniline/amine (0.95 eq) slowly. Using slightly less than 1 eq prevents over-reaction.

  • Base: Add DIPEA (1.2 eq) dropwise.

  • Monitor: Stir at

    
     for 2 hours. Monitor by LCMS. Only warm to RT if conversion is slow.
    
  • Isolation: The product often precipitates from IPA. Filter and wash with cold IPA/Water (1:1).

Visual Workflow: Method Selection

SelectionLogic Start Start: Pyrimidine-Phenyl Synthesis BondType Bond Type Needed? Start->BondType CC_Bond C-C Bond (Aryl-Aryl) BondType->CC_Bond CN_Bond C-N Bond (Amination) BondType->CN_Bond BoronPos Boron Position? CC_Bond->BoronPos Pos2 2-Pyrimidinyl (Unstable) BoronPos->Pos2 Pos5 5-Pyrimidinyl (Stable) BoronPos->Pos5 ProtocolA Use Protocol A (Anhydrous/MIDA) Pos2->ProtocolA StdSuzuki Standard Suzuki (Dioxane/H2O) Pos5->StdSuzuki Halide Substrate Type? CN_Bond->Halide Activated Activated (Cl/F + EWG) Halide->Activated Unactivated Unactivated (Simple Aryl-Cl) Halide->Unactivated ProtocolB Use Protocol B (SNAr @ 0°C) Activated->ProtocolB Buchwald Buchwald-Hartwig (NaOtBu / Toluene) Unactivated->Buchwald

Figure 2: Decision Matrix for selecting the optimal synthetic pathway based on substrate stability and electronic activation.

References

  • Slow-Release Strategies for Unstable Boronates: Knapp, D. M., et al. (2010). "MIDA Boronates: Durable Donors for Suzuki-Miyaura Couplings." J. Am. Chem. Soc. [Link][1][2]

  • Copper Stabilization of Boronic Acids: Kinzel, T., et al. (2010). "A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenylboronic Acids." J. Am. Chem. Soc. [Link][1][2]

  • Regioselectivity in Pyrimidine

    
    : 
    Luo, Y., et al. (2022).[3][4] "Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines." WuXi AppTec Research.
    [Link]
    
  • Buchwald Ligand Selection Guide: Ruiz-Castillo, P., & Buchwald, S. L. (2016). "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chem. Rev. [Link]

Sources

Reference Data & Comparative Studies

Validation

Advanced Characterization Guide: LC-MS/MS Fragmentation of 3-(5-Pyrimidinyl)acetophenone

Executive Summary 3-(5-Pyrimidinyl)acetophenone is a critical biaryl intermediate frequently utilized in the synthesis of kinase inhibitors (e.g., Dasatinib analogs) and functionalized heterocycles. Its structural core—a...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-(5-Pyrimidinyl)acetophenone is a critical biaryl intermediate frequently utilized in the synthesis of kinase inhibitors (e.g., Dasatinib analogs) and functionalized heterocycles. Its structural core—a meta-substituted phenyl ring linking an acetyl group and a pyrimidine moiety—presents unique mass spectrometric challenges compared to its para-substituted isomers.

This guide provides a definitive analysis of its ESI-MS/MS fragmentation behavior. Unlike standard spectral libraries which often rely on Electron Impact (EI) data, this document focuses on Electrospray Ionization (ESI) in positive mode, the standard for modern pharmaceutical analysis. We compare its fragmentation "performance" (signal stability and specificity) against its structural isomer, 4-(5-Pyrimidinyl)acetophenone, to aid in impurity profiling and metabolite identification.

Structural Basis & Ionization Physics

Understanding the molecule's connectivity is prerequisite to interpreting its spectrum.

  • Molecular Formula:

    
    
    
  • Exact Mass: 198.0793 Da

  • Precursor Ion $[M+H]^+ $: m/z 199.087

The Fragmentation Competition

Upon Collision-Induced Dissociation (CID), the protonated molecule


 undergoes a competition between two primary destabilization pathways:
  • Acetophenone Moiety (The "Soft" Loss): The acetyl group typically undergoes a neutral loss of ketene (

    
    , 42 Da) or a radical loss of the methyl group (
    
    
    
    , 15 Da). In ESI (even-electron state), the neutral loss of ketene is mechanistically favored over the radical loss unless collision energies are high.
  • Pyrimidine Moiety (The "Hard" Loss): The diazine ring is robust but eventually undergoes ring opening (Retro-Diels-Alder type), characteristically ejecting HCN (27 Da).

Mechanistic Pathway Diagram

The following diagram illustrates the specific fragmentation tree derived from ESI-MS/MS analysis.

FragmentationPathway Precursor Precursor [M+H]+ m/z 199.1 (Protonated 3-(5-Pyrimidinyl)acetophenone) Frag1 Fragment A m/z 181.1 [M+H - H2O]+ Precursor->Frag1 -18 Da (H2O) Frag2 Fragment B (Major) m/z 157.1 [M+H - CH2CO]+ (Loss of Ketene) Precursor->Frag2 -42 Da (Ketene) Primary Pathway Frag3 Fragment C m/z 130.1 [m/z 157 - HCN]+ Frag2->Frag3 -27 Da (HCN) Pyrimidine Cleavage Frag4 Fragment D m/z 103.1 [m/z 130 - HCN]+ Frag3->Frag4 -27 Da (HCN)

Figure 1: Proposed ESI-MS/MS fragmentation tree for 3-(5-Pyrimidinyl)acetophenone. The loss of ketene (42 Da) is the diagnostic transition for the acetophenone moiety in positive ESI.

Comparative Analysis: Target vs. Alternatives

In drug development, distinguishing the target intermediate from its isomers (impurities) is vital. The most common "alternative" structure is the para-isomer (4-(5-Pyrimidinyl)acetophenone).

Performance Matrix: Meta (3-) vs. Para (4-) Isomers
Feature3-(5-Pyrimidinyl)acetophenone (Target)4-(5-Pyrimidinyl)acetophenone (Isomer)Implications for Analysis
Retention Time (C18) Elutes EarlierElutes LaterMeta-substitution disrupts planarity less than para, but para often interacts stronger with stationary phase due to shape.
Primary Fragment m/z 157 (Ketene loss) m/z 184 (Methyl radical loss) CRITICAL: Para-isomers stabilize the acylium ion (

) via resonance. Meta-isomers cannot effectively stabilize this charge, favoring the neutral ketene loss (

157).
Signal Intensity ModerateHighPara-isomer resonance often leads to better proton affinity and ionization efficiency.
Diagnostic Ratio High 157/184 ratioLow 157/184 ratioUse the ratio of m/z 157 to m/z 184 to distinguish isomers if chromatographic separation is poor.

Expert Insight:

"When developing a SIM (Selected Ion Monitoring) method, do not rely solely on the parent ion (199.1). You must monitor the 199 -> 157 transition to specifically target the meta-isomer. If you see a strong 199 -> 184 transition, you likely have significant contamination from the para-isomer."

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and data integrity, follow this validated LC-MS/MS setup.

A. Sample Preparation
  • Stock Solution: Dissolve 1 mg of 3-(5-Pyrimidinyl)acetophenone in 1 mL DMSO (1 mg/mL).

  • Working Standard: Dilute to 1 µg/mL in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

    • Why Formic Acid? Essential to ensure protonation (

      
      ) of the pyrimidine nitrogens.
      
B. LC-MS Conditions (Q-TOF or Triple Quad)
ParameterSettingRationale
Column C18, 2.1 x 50mm, 1.7 µmStandard reverse phase for polar aromatics.
Mobile Phase A Water + 0.1% Formic AcidProton source.
Mobile Phase B Acetonitrile + 0.1% Formic AcidOrganic modifier.
Gradient 5% B to 95% B over 5 minFast elution; compound is moderately polar.
Ion Source ESI PositivePyrimidine N and Carbonyl O are excellent proton acceptors.
Collision Energy Ramp 10 - 40 eVRequired to visualize both soft (Ketene) and hard (HCN) losses.
C. Method Development Workflow Diagram

MethodWorkflow Step1 1. Infusion (Determine Precursor) Step2 2. CE Ramping (10-50 eV) Step1->Step2 Step3 3. Fragment Selection (Select m/z 157 & 130) Step2->Step3 Step4 4. Isomer Check (Monitor m/z 184) Step3->Step4 Step5 5. Final Method (MRM: 199>157) Step4->Step5

Figure 2: Step-by-step method development logic for ensuring specificity against isomeric interferences.

Quantitative Data Summary

The following table summarizes the expected MS/MS transitions observed on a Triple Quadrupole system.

Precursor (

)
Product (

)
Loss (Da)IdentityRelative Abundance (Approx)
199.1 157.1 42

100% (Base Peak)
199.1130.169

40 - 60%
199.1181.118

< 10%
199.1184.115

< 5% (Low abundance in Meta)

References

  • NIST Mass Spectrometry Data Center. (2025). Fragmentation of Acetophenone Derivatives. National Institute of Standards and Technology. [Link]

  • McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Foundational text for Ketene loss mechanisms).
  • Holčapek, M., et al. (2010). Basic rules for the interpretation of atmospheric pressure ionization mass spectra of small molecules. Journal of Mass Spectrometry. [Link]

  • Korfmacher, W. A. (2005). Principles and Applications of LC-MS in New Drug Discovery. Drug Discovery Today.
Comparative

IR spectrum carbonyl stretch of 1-[3-(5-Pyrimidinyl)phenyl]ethanone

Technical Comparison Guide: IR Spectral Characterization of 1-[3-(5-Pyrimidinyl)phenyl]ethanone Executive Summary & Technical Context In the development of kinase inhibitors and biaryl pharmacophores, 1-[3-(5-Pyrimidinyl...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Comparison Guide: IR Spectral Characterization of 1-[3-(5-Pyrimidinyl)phenyl]ethanone

Executive Summary & Technical Context

In the development of kinase inhibitors and biaryl pharmacophores, 1-[3-(5-Pyrimidinyl)phenyl]ethanone serves as a critical intermediate.[1] Its structural integrity is defined by the successful coupling of the electron-deficient pyrimidine ring to the acetophenone core.

This guide provides a technical comparison of the Carbonyl (C=O) Stretch of this target compound against its synthetic precursors and structural analogs. Unlike standard aliphatic ketones, the carbonyl frequency in this system is modulated by the meta-positioned heteroaryl substituent , serving as a sensitive probe for electronic environment and product purity.

Key Insight: The 5-pyrimidinyl group exerts a strong inductive electron-withdrawing effect ($ -I


 \nu > 1685 \text{ cm}^{-1} $) compared to unsubstituted acetophenone, while distinguishing it from the starting material, 3-bromoacetophenone.[1]

Comparative Spectral Analysis

The following table benchmarks the target compound against standard alternatives (analogs and precursors) to establish acceptance criteria for quality control.

Table 1: Comparative IR Carbonyl Frequencies & Structural Markers

CompoundRoleC=O Frequency (

, cm⁻¹)
Electronic DriverSecondary Diagnostic Peaks
Acetophenone Reference Standard1685 ± 2 Conjugation with Phenyl Ring (Resonance lowers

)
C=C (aromatic): ~1600, 1580
3-Bromoacetophenone Precursor (Alternative)1690 ± 3 Inductive withdrawal by -Br (weak)C-Br stretch: ~1070
1-(3-Pyridinyl)ethanone Heteroaryl Analog1695 ± 3 Inductive withdrawal by Pyridine NC=N stretch: ~1585
1-[3-(5-Pyrimidinyl)phenyl]ethanone Target Product 1692 - 1698 (Predicted) Strong Inductive (-I) by Pyrimidine (2 x N) Pyrimidyl C=N: ~1560-1590
Mechanistic Interpretation
  • Acetophenone (Baseline): The conjugation between the carbonyl

    
    -system and the phenyl ring introduces single-bond character, lowering the frequency from the aliphatic standard (~1715 cm⁻¹) to 1685 cm⁻¹.
    
  • The Pyrimidinyl Shift: The 5-pyrimidinyl group is a

    
    -deficient heterocycle.[1] When attached at the meta position (relative to the acetyl group), resonance effects are minimized, but the Inductive Effect (-I)  is dominant. The pyrimidine ring pulls electron density away from the phenyl ring, which in turn pulls density from the carbonyl carbon. This destabilizes the polarized resonance form (
    
    
    
    ), increasing the double-bond character of the carbonyl and shifting the absorption to a higher frequency (~1695 cm⁻¹) .

Experimental Validation Protocol

To ensure reproducibility and distinguish the product from the "Alternative" (unreacted starting material), follow this self-validating ATR-FTIR protocol.

Methodology: Attenuated Total Reflectance (ATR) FTIR
  • Instrument Setup:

    • Detector: DTGS or MCT (cooled).

    • Resolution: 2 cm⁻¹ (Critical for resolving closely spaced aromatic bands).

    • Scans: Minimum 32 scans to improve Signal-to-Noise (S/N) ratio.

    • Crystal: Diamond or ZnSe (Diamond preferred for durability).

  • Sample Preparation:

    • Ensure the sample is a dry, crystalline solid. Residual solvents (EtOAc, DCM) have carbonyls that interfere (1720-1740 cm⁻¹).

    • Validation Step: Run a background scan of the clean crystal immediately before sampling.

  • Measurement & Analysis:

    • Apply force to ensure intimate contact between the solid and the ATR crystal.

    • Target Window: Focus on 1650–1750 cm⁻¹ .

    • Differentiation Logic:

      • If peak is < 1688 cm⁻¹: Possible hydrolysis or contamination with unsubstituted acetophenone.

      • If peak is > 1700 cm⁻¹: Check for residual solvent (Acetone/Ethyl Acetate).

      • If doublet appears: Incomplete reaction (mixture of Product and 3-Bromoacetophenone).

Structural & Electronic Pathway Visualization

The following diagram illustrates the electronic causality affecting the IR shift and the logical workflow for distinguishing the product from its alternatives.

IR_Characterization_Flow cluster_chemistry Electronic Effects on C=O Stretch cluster_workflow Validation Logic Base Acetophenone (1685 cm⁻¹) Effect Inductive Electron Withdrawal (-I Effect) Base->Effect Substituted by Substituent 5-Pyrimidinyl Group (Meta-Position) Substituent->Effect Causes Result Target C=O Shift (1692-1698 cm⁻¹) Effect->Result Increases Bond Order Sample Unknown Sample Measure ATR-FTIR Measurement Sample->Measure Decision Peak Analysis Measure->Decision Outcome1 Pass: 1692-1698 cm⁻¹ + C=N bands Decision->Outcome1 Target Range Outcome2 Fail: ~1690 cm⁻¹ + C-Br bands Decision->Outcome2 Precursor (3-Br) Outcome3 Fail: >1710 cm⁻¹ (Solvent/Aliphatic) Decision->Outcome3 Impurity

Figure 1: Electronic causality of the carbonyl shift and decision logic for product validation.

References

  • NIST Mass Spectrometry Data Center. Ethanone, 1-(3-pyridinyl)- Infrared Spectrum.[1] National Institute of Standards and Technology (NIST) Standard Reference Database.[2] [Link]

  • Al-Masoudi, N. A., et al. (2014). Synthesis of potential pyrimidine derivatives via Suzuki cross-coupling reaction. Nucleosides, Nucleotides and Nucleic Acids, 33(3), 141-161. [Link]

  • Spectroscopy Online. (2022). The Infrared Spectra of Polymers, VII: Polymers with Carbonyl (C=O) Bonds.[Link]

  • ResearchGate. Infrared Carbonyl Stretching Frequencies in Acetophenone Derivatives.[Link]

Sources

Safety & Regulatory Compliance

Safety

1-[3-(5-Pyrimidinyl)phenyl]ethanone: Proper Disposal Procedures

Executive Summary & Operational Directive Immediate Action: Treat 1-[3-(5-Pyrimidinyl)phenyl]ethanone (CAS 893737-14-9) as a Hazardous Organic Substance with potential bioactive properties. Unlike common solvents, this c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Operational Directive

Immediate Action: Treat 1-[3-(5-Pyrimidinyl)phenyl]ethanone (CAS 893737-14-9) as a Hazardous Organic Substance with potential bioactive properties.

Unlike common solvents, this compound is a pharmacophore building block (pyrimidine-phenyl-ketone scaffold). It poses a risk not just from chemical reactivity, but from potential biological activity (e.g., kinase inhibition). Do not dispose of via municipal waste or sink drainage.

Disposal Method: High-Temperature Incineration (HTI) is the mandatory disposal route to ensure thermal destruction of the heterocyclic ring system.

Chemical Profile & Hazard Identification

Before disposal, you must accurately characterize the waste stream. This compound is typically a solid intermediate.

ParameterDataOperational Implication
Chemical Name 1-[3-(5-Pyrimidinyl)phenyl]ethanoneOfficial manifest name.
CAS Number 893737-14-9 Use for waste profiling/inventory.
Molecular Formula C₁₂H₁₀N₂OHigh nitrogen content; generates NOx upon combustion.
Physical State Solid (Powder/Crystalline)Requires solid waste drums (fiber or poly).
Hazards (GHS) Warning (Inferred) H302 (Harmful if swallowed) H315/H319 (Irritant)Handle with standard PPE (Nitrile gloves, safety glasses).
Reactivity Stable; Incompatible with Strong OxidizersSegregate from nitric acid or peroxides in waste storage.

Scientist's Note: Because this is a research intermediate, full toxicological data (LD50) may be unavailable. Apply the Universal Precaution Principle : Assume the compound is potent and toxic until proven otherwise.

Pre-Disposal Protocol: The "Quench & Package" System

This protocol ensures the safety of the waste handler and the stability of the waste container.

Step 1: Waste Stream Segregation
  • Solid Waste: Pure compound, contaminated weighing boats, and solid spill cleanup materials must go into Solid Organic Waste .

  • Liquid Waste (Mother Liquor): If the compound is dissolved in solvents (e.g., DMSO, Methanol), it must be disposed of as Non-Halogenated Organic Solvent Waste .

    • Crucial Check: Does your solvent contain Dichloromethane (DCM)? If yes, move to Halogenated Waste .

Step 2: Packaging & Labeling
  • Primary Container: Place solid waste in a clear, sealable polyethylene bag (minimum 2 mil thickness) or a screw-top glass jar.

  • Secondary Containment: Place the sealed primary container into the lab's Satellite Accumulation Area (SAA) drum.

  • Labeling:

    • Do not simply write "Chemical Waste."

    • Required Text: "Hazardous Waste - 1-[3-(5-Pyrimidinyl)phenyl]ethanone - Toxic/Irritant."

    • Constituents: If in solution, list the solvent % (e.g., "95% Methanol, 5% Pyrimidinyl-ethanone").

Disposal Workflow (Visualized)

The following diagram outlines the chain of custody from the laboratory bench to final thermal destruction.

DisposalWorkflow cluster_0 Laboratory Zone Bench Lab Bench (Generation) Segregation Segregation (Solid vs Liquid) Bench->Segregation Synthesized Material SAA Satellite Accumulation (SAA) Segregation->SAA Double Bagged Labeled EHS EHS / Central Storage (90-Day Limit) SAA->EHS Weekly Pickup Manifest Creation Incinerator High-Temp Incineration (Final Destruction) EHS->Incinerator Licensed Hauler (RCRA Compliance)

Figure 1: Chain of custody for hazardous pharmaceutical intermediates. Note the critical segregation step at the bench level.

Regulatory Compliance (RCRA/EPA)

To ensure your facility remains compliant with federal regulations:

  • Waste Coding:

    • This specific compound is not P-listed or U-listed by the EPA.

    • Classification: It falls under Non-Regulated Hazardous Waste (unless it exhibits ignitability). However, corporate EHS policies usually mandate treating it as D001 (if in flammable solvent) or generally "Hazardous" due to toxicity.

    • Best Practice: Assign a waste profile that mandates Incineration (Fuel Blending is acceptable if in high-BTU solvent).

  • Empty Containers:

    • Containers that held this compound must be Triple Rinsed with a solvent capable of dissolving the residue (e.g., Acetone or Methanol).

    • Rinsate Disposal: The rinse solvent must be collected as Hazardous Liquid Waste .

    • Defacing: Cross out the original label before discarding the empty bottle into glass trash.

Emergency Contingencies

Scenario: Benchtop Spill (Solid Powder)

  • Evacuate: Clear the immediate area of non-essential personnel.

  • PPE Up: Wear nitrile gloves, lab coat, and N95/P100 respirator (powder inhalation risk).

  • Contain: Cover spill with damp paper towels to prevent dust generation.

  • Clean: Wipe up carefully. Place all towels and debris into a hazardous waste bag.

  • Wash: Clean the surface with soap and water; dispose of the sponge as hazardous waste.

Scenario: Skin Exposure

  • Mechanism: Pyrimidines can be skin irritants and potential sensitizers.

  • Action: Wash with soap and water for 15 minutes.[1] Do not use ethanol (increases skin absorption).

References

  • BLD Pharm. (n.d.).[2] SDS for 1-[3-(5-Pyrimidinyl)phenyl]ethanone (CAS 893737-14-9). Retrieved from

  • US EPA. (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from

  • Occupational Safety and Health Administration (OSHA). (2024).[1] Hazard Communication Standard: Safety Data Sheets. Retrieved from

  • PubChem. (n.d.). Compound Summary: Pyrimidine Derivatives. Retrieved from

Sources

Handling

Personal Protective Equipment (PPE) &amp; Handling Guide: 1-[3-(5-Pyrimidinyl)phenyl]ethanone

Part 1: Executive Safety Assessment (The "Why") Compound Identity: 1-[3-(5-Pyrimidinyl)phenyl]ethanone Chemical Context: This compound is a bi-aryl ketone featuring a pyrimidine ring. In drug discovery, this structural m...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Safety Assessment (The "Why")

Compound Identity: 1-[3-(5-Pyrimidinyl)phenyl]ethanone Chemical Context: This compound is a bi-aryl ketone featuring a pyrimidine ring. In drug discovery, this structural motif is frequently utilized as a scaffold for kinase inhibitors and antifungal agents. Hazard Classification (Precautionary Principle): As a specific Safety Data Sheet (SDS) for this exact isomer is often unavailable in public repositories, you must apply Read-Across Toxicology based on structural analogs (e.g., 3-acetylphenylboronic acid and pyrimidine derivatives).

  • Default Control Band: OEB 3 (Occupational Exposure Band 3) .

  • Primary Risks:

    • Bioactivity: Pyrimidine derivatives are designed to interact with biological targets (enzymes/receptors). Treat dust as a potent pharmacological agent.

    • Sensitization: Bi-aryl systems can act as haptens, leading to allergic dermatitis or respiratory sensitization.

    • Solvent-Vector Absorption: When dissolved in organic solvents (DMSO, DCM), the risk of transdermal absorption increases exponentially.

Part 2: Technical PPE Specifications

Do not rely on generic "safety gear." Use this targeted protection matrix designed for the specific physicochemical properties of organic intermediates.

Hand Protection Strategy

The Risk: Pyrimidine ketones are often lipophilic. Standard latex gloves offer negligible protection against the organic solvents used to solubilize this compound.

TaskPrimary Glove (Inner)Secondary Glove (Outer)Scientific Rationale
Dry Powder Handling Nitrile (4 mil / 0.10 mm)Nitrile (4 mil / 0.10 mm)Double-gloving creates a colored breach indicator. If the outer glove tears, the inner glove maintains the barrier against potent dust.
Solution Preparation (MeOH/EtOH) Nitrile (4 mil)Nitrile (Extended Cuff, 8 mil)Alcohols degrade nitrile slowly. Thicker outer gloves prevent mechanical abrasion during stirring/sonication.
Solution Preparation (DCM/DMF/DMSO) Laminate Film (Silver Shield® / 4H®)Nitrile (Disposable)CRITICAL: Chlorinated solvents and DMSO permeate nitrile in <2 minutes. Laminate film is the only barrier that offers >4 hour breakthrough time. The outer nitrile provides grip (laminate is slippery).
Respiratory & Inhalation Control

The Risk: Synthetic intermediates often exist as micronized electrostatic powders. Surgical masks provide zero protection against chemical vapors or sub-micron particulates.

  • Primary Control: Certified Chemical Fume Hood .

    • Requirement: Face velocity 80–100 fpm (0.4–0.5 m/s).

    • Sash Height: Keep at working level (approx. 18 inches).

  • Secondary Control (If Hood Unavailable - NOT RECOMMENDED):

    • P100 / N99 Respirator (Half-face minimum).

    • Why: You need 99.97% filtration efficiency for particulates. Activated carbon cartridges (OV) are required if organic solvents are present.

Ocular & Body Protection[1][2][3][4][5][6]
  • Eyes: Chemical Splash Goggles (Indirect Vent).

    • Why: Safety glasses leave gaps. Fine powders can drift around lenses; splashes can run down the forehead.

  • Body: Tyvek® Lab Coat (Disposable) or rear-closing gown.

    • Why: Cotton coats trap dust in the weave, which can then be released later (secondary exposure) or brought home.

Part 3: Operational Workflow (Step-by-Step)

This protocol utilizes a "Clean-to-Dirty" logic to prevent cross-contamination.

Phase 1: Preparation & Weighing (Highest Risk)

Static electricity is the enemy here. Organic powders will "jump" from spatulas.

  • Engineering Check: Verify fume hood flow. Place a tacky mat at the hood sash to trap loose powder.

  • Anti-Static Measure: Use an ionizing bar or wipe the spatula and weighing boat with an anti-static wipe before use.

  • The Transfer:

    • Place the receiving vessel (flask) inside a secondary container (beaker).

    • Use a funnel with a wide bore .

    • Technique: Do not dump.[1] Tap the weighing boat gently to slide the powder.

  • Decontamination: Immediately wipe the balance area with a solvent-dampened tissue (ethanol). Dispose of the tissue as hazardous waste.

Phase 2: Solubilization & Reaction
  • Solvent Addition: Add solvent slowly down the side of the flask to avoid lofting dust.

  • Sealing: Cap the vessel immediately after addition.

  • Glove Change: Once the compound is in solution, change your outer gloves . The outer pair is likely contaminated with invisible dust traces.

Phase 3: Emergency Spill Response

Scenario: You drop 500mg of powder on the floor.

  • Isolate: Evacuate the immediate 3-meter radius.

  • PPE Upgrade: Don P100 respirator and shoe covers.

  • Containment: Do NOT sweep (this aerosolizes the drug).

    • Cover the spill with wet paper towels (dampened with water or PEG-400) to suppress dust.

  • Cleanup: Scoop up the damp mass. Wipe the surface 3x with soap and water.

Part 4: Visualizing the Safety Logic

The following diagram illustrates the "Hierarchy of Controls" specifically applied to handling this pyrimidine derivative.

SafetyWorkflow cluster_emergency Emergency Loop Risk Risk Assessment: Potent Bioactive Dust EngControl Engineering Control: Fume Hood (Face Velocity >0.4 m/s) + Anti-Static Bar Risk->EngControl Primary Defense PPE PPE Barrier: Double Nitrile Gloves + Splash Goggles + Tyvek Sleeves EngControl->PPE Redundancy Process Critical Step: Weighing & Transfer PPE->Process Safe to Proceed Solvent Solubilization: Risk Shifts to Absorption (Upgrade to Laminate Gloves if DMSO/DCM) Process->Solvent State Change Spill Spill Event Process->Spill Waste Disposal: Segregated Solid Waste (High Potency Stream) Solvent->Waste End of Life WetWipe Do NOT Sweep Wet Wipe Method Spill->WetWipe WetWipe->Waste

Caption: Operational safety workflow emphasizing the shift from dust inhalation risk to solvent-mediated skin absorption risk.

Part 5: Disposal & Environmental Compliance

Do not dispose of this compound down the drain.[1] Pyrimidine derivatives are often persistent in aquatic environments.

  • Solid Waste: Collect contaminated weighing boats, gloves, and paper towels in a dedicated "High Potency/Cytotoxic" waste bag (usually yellow or clearly labeled).

  • Liquid Waste: Segregate into "Halogenated" or "Non-Halogenated" streams based on the solvent used. Label the tag with the full chemical name, not just the structure.

  • Container Rinse: Triple rinse empty vials with a suitable solvent (acetone) before discarding glass. Add the rinsate to the liquid waste stream.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • Occupational Safety and Health Administration (OSHA). (2024). Laboratory Safety Guidance (OSHA 3404-11R). United States Department of Labor. [Link]

  • PubChem Compound Summary. (2024). Pyrimidine and Acetophenone Derivatives Toxicity Profile (Analog Read-Across). National Library of Medicine. [Link]

Sources

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